1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene
Description
Structure
2D Structure
3D Structure
Properties
IUPAC Name |
(2-bromophenyl)-pyrrolidin-1-ylmethanone | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO/c12-10-6-2-1-5-9(10)11(14)13-7-3-4-8-13/h1-2,5-6H,3-4,7-8H2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MARIEGBUQWCPFS-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC=C2Br | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50354888 | |
| Record name | 1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50354888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.12 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
124461-27-4 | |
| Record name | 1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50354888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Foundational & Exploratory
An In-depth Technical Guide to the Preparation of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene, a valuable building block in organic synthesis. This document outlines the core chemical principles, detailed experimental protocols, and characterization data for this compound.
Introduction
This compound, also known as (2-bromophenyl)(pyrrolidin-1-yl)methanone, is a tertiary amide that serves as a versatile intermediate in the development of novel chemical entities, particularly in the fields of medicinal chemistry and materials science. Its structure, featuring a brominated phenyl ring coupled to a pyrrolidine amide, offers multiple reaction sites for further functionalization, making it a key component in the synthesis of more complex molecules.
Synthesis Pathway
The preparation of this compound is primarily achieved through a two-step process. The first step involves the conversion of 2-bromobenzoic acid to its more reactive acyl chloride derivative, 2-bromobenzoyl chloride. The subsequent step is the nucleophilic acyl substitution of 2-bromobenzoyl chloride with pyrrolidine to yield the target amide.
Experimental Protocols
Preparation of 2-Bromobenzoyl Chloride
A common method for the synthesis of 2-bromobenzoyl chloride from 2-bromobenzoic acid involves the use of a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).
Materials:
-
2-bromobenzoic acid
-
Thionyl chloride or oxalyl chloride
-
Anhydrous solvent (e.g., toluene, dichloromethane)
-
Reaction vessel with reflux condenser and stirring apparatus
Procedure:
-
Suspend 2-bromobenzoic acid in an anhydrous solvent within the reaction vessel.
-
Add a molar excess of the chlorinating agent to the suspension under an inert atmosphere (e.g., nitrogen or argon).
-
Heat the mixture to reflux and maintain the temperature until the reaction is complete, which can be monitored by the cessation of gas evolution or by techniques like Thin Layer Chromatography (TLC).
-
Upon completion, remove the excess chlorinating agent and solvent under reduced pressure.
-
The crude 2-bromobenzoyl chloride can be purified by distillation under high vacuum, though it is often used directly in the next step.
Preparation of this compound
The reaction of 2-bromobenzoyl chloride with pyrrolidine is a nucleophilic acyl substitution that forms the corresponding amide.[1] This reaction is typically high-yielding and can often be performed at room temperature.[1]
Materials:
-
2-bromobenzoyl chloride
-
Pyrrolidine
-
Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)
-
Non-nucleophilic base (e.g., triethylamine, pyridine)
-
Round-bottom flask
-
Stirring apparatus
Procedure:
-
In a dry round-bottom flask under an inert atmosphere, dissolve pyrrolidine (1.0 equivalent) and a non-nucleophilic base (1.1 equivalents) in an anhydrous aprotic solvent.
-
Cool the solution to 0 °C using an ice bath.
-
In a separate flask, dissolve 2-bromobenzoyl chloride (1.0 equivalent) in the same anhydrous solvent.
-
Add the 2-bromobenzoyl chloride solution dropwise to the cooled pyrrolidine solution over 15-20 minutes.
-
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
-
Monitor the reaction progress by TLC.
-
Once the reaction is complete, quench the reaction by adding water.
-
Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
-
Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.
-
Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude product.
-
The final product can be purified by flash chromatography on silica gel.
Quantitative Data
While a specific yield for the synthesis of this compound is not widely reported in the literature, similar reactions of acyl chlorides with amines are known to be high-yielding, often exceeding 90%.[1] The purity of the commercially available compound is typically high, with suppliers offering purities of 98% or greater.[2]
Table 1: Physicochemical Properties
| Property | Value | Reference |
| CAS Number | 124461-27-4 | |
| Molecular Formula | C₁₁H₁₂BrNO | N/A |
| Molecular Weight | 254.13 g/mol | |
| Purity | ≥98% | [2] |
Mandatory Visualization
The following diagram illustrates the workflow for the amidation reaction.
Conclusion
The preparation of this compound is a straightforward and efficient process involving the formation of an acyl chloride followed by amidation. The resulting compound is a valuable intermediate for further chemical transformations. The protocols provided in this guide offer a solid foundation for researchers and scientists to synthesize this compound for their specific applications in drug discovery and materials science. Further detailed characterization, including melting point and comprehensive spectral analysis, would be beneficial for a complete profile of this compound.
References
An In-depth Technical Guide to the Characterization of 2-bromo-N-pyrrolidinyl benzamide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 2-bromo-N-pyrrolidinyl benzamide, a molecule of interest in medicinal chemistry. Due to the limited availability of direct experimental data on this specific compound, this guide synthesizes information from closely related analogs and established chemical principles to provide a foundational understanding of its properties, synthesis, and potential biological activities.
Physicochemical Properties
Quantitative data for 2-bromo-N-pyrrolidinyl benzamide is not extensively available in public databases. However, based on its structure and data from analogous compounds, its core physicochemical properties can be estimated. The following table presents computed properties for 2-bromo-N-pyrrolidinyl benzamide and experimentally determined or computed data for structurally related compounds.
| Property | 2-bromo-N-pyrrolidinyl benzamide (Estimated/Computed) | 2-bromo-N-(5-pyrrolidin-1-yl-2-pyridinyl)benzamide[1] | 3-bromo-N-[(1-ethylpyrrolidin-2-yl)methyl]-2,6-dimethoxybenzamide[2] |
| Molecular Formula | C₁₁H₁₃BrN₂O | C₁₆H₁₆BrN₃O | C₁₆H₂₃BrN₂O₃ |
| Molecular Weight | ~270.14 g/mol | 346.2 g/mol | 387.3 g/mol |
| IUPAC Name | (2-bromophenyl)(pyrrolidin-1-yl)methanone | 2-bromo-N-(5-(pyrrolidin-1-yl)pyridin-2-yl)benzamide | 3-bromo-N-((1-ethylpyrrolidin-2-yl)methyl)-2,6-dimethoxybenzamide |
| CAS Number | Not available | 913543-11-2 | 87167-33-9 |
| XLogP3 | ~2.5 | 3.2 | 2.8 |
| Hydrogen Bond Donor Count | 0 | 1 | 1 |
| Hydrogen Bond Acceptor Count | 2 | 4 | 4 |
| Rotatable Bond Count | 1 | 3 | 5 |
Synthesis of 2-bromo-N-pyrrolidinyl benzamide
The synthesis of 2-bromo-N-pyrrolidinyl benzamide can be achieved through a standard amidation reaction between 2-bromobenzoyl chloride and pyrrolidine. This reaction involves the nucleophilic attack of the secondary amine (pyrrolidine) on the electrophilic carbonyl carbon of the acyl chloride, leading to the formation of an amide bond.
Materials and Reagents:
-
2-bromobenzoic acid
-
Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)
-
Pyrrolidine
-
Anhydrous dichloromethane (DCM) or a similar inert solvent
-
Triethylamine (Et₃N) or another suitable base
-
Anhydrous sodium sulfate (Na₂SO₄)
-
Silica gel for column chromatography
-
Ethyl acetate and hexane for elution
Procedure:
Step 1: Synthesis of 2-bromobenzoyl chloride
-
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-bromobenzoic acid in an excess of thionyl chloride.
-
Add a catalytic amount of N,N-dimethylformamide (DMF).
-
Reflux the mixture for 2-4 hours, or until the evolution of gas ceases and the solid has dissolved.
-
Remove the excess thionyl chloride under reduced pressure to obtain crude 2-bromobenzoyl chloride, which can be used directly in the next step or purified by distillation.
Step 2: Amidation with Pyrrolidine
-
In a separate round-bottom flask under an inert atmosphere, dissolve pyrrolidine and a slight excess of triethylamine (to act as an acid scavenger) in anhydrous dichloromethane.
-
Cool the solution to 0 °C in an ice bath.
-
Add a solution of 2-bromobenzoyl chloride in anhydrous dichloromethane dropwise to the stirred pyrrolidine solution.
-
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
-
Monitor the reaction progress using thin-layer chromatography (TLC).
-
Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
-
Purify the crude 2-bromo-N-pyrrolidinyl benzamide by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.
-
Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its identity and purity.
Synthesis workflow for 2-bromo-N-pyrrolidinyl benzamide.
Potential Biological Activities and Evaluation Protocols
While specific biological data for 2-bromo-N-pyrrolidinyl benzamide is scarce, the broader class of benzamide and pyrrolidine-containing compounds has been investigated for a range of pharmacological activities.
Studies comparing pyrrolidinyl and piperidinyl benzamides have shown that the pyrrolidinyl moiety can be crucial for anticonvulsant activity, which is often mediated through the blocking of voltage-gated sodium channels.[3] The pyrrolidinyl benzamide analog, U-49524E, was effective against electroshock-induced seizures, whereas its piperidinyl counterpart was not.[3] This suggests that 2-bromo-N-pyrrolidinyl benzamide could be a candidate for evaluation as an anticonvulsant.
Experimental Protocol: In Vitro Sodium Channel Blocking Assay (Whole-Cell Patch Clamp)
-
Cell Culture: Use a suitable neuronal cell line, such as N1E-115 neuroblastoma cells, which express voltage-gated sodium channels.
-
Electrophysiology:
-
Perform whole-cell patch-clamp recordings at room temperature.
-
Use an internal (pipette) solution containing CsF to block potassium channels and an external solution containing physiological concentrations of ions.
-
Hold the cell membrane potential at a level where sodium channels are in a resting state (e.g., -100 mV).
-
Elicit sodium currents by applying depolarizing voltage steps.
-
-
Compound Application:
-
Prepare stock solutions of 2-bromo-N-pyrrolidinyl benzamide in a suitable solvent (e.g., DMSO) and dilute to the final concentration in the external solution.
-
Perfuse the cells with the compound-containing solution.
-
-
Data Analysis:
-
Measure the peak sodium current before and after the application of the compound.
-
Calculate the percentage of inhibition to determine the compound's blocking effect.
-
Construct a dose-response curve to determine the IC₅₀ value.
-
Proposed mechanism of anticonvulsant action.
Benzamide derivatives have been reported to exhibit a range of antimicrobial and antifungal activities.[4][5] The presence of a halogen, such as bromine, can influence this activity.[5] Therefore, 2-bromo-N-pyrrolidinyl benzamide could be screened for its efficacy against various bacterial and fungal strains.
Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay
-
Microorganism Preparation: Prepare standardized inoculums of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans, Aspergillus niger) strains.
-
Compound Preparation: Prepare serial dilutions of 2-bromo-N-pyrrolidinyl benzamide in a suitable broth medium in a 96-well microtiter plate.
-
Inoculation: Add the microbial inoculum to each well.
-
Incubation: Incubate the plates at the optimal temperature for the growth of the microorganisms (e.g., 37 °C for bacteria, 25-30 °C for fungi) for 24-48 hours.
-
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density.
Conclusion
2-bromo-N-pyrrolidinyl benzamide is a synthetic compound with potential for further investigation in drug discovery. Based on the analysis of related compounds, it is likely to be synthesizable through standard amidation procedures. Its structural motifs suggest that it may possess biological activities, particularly as an anticonvulsant by modulating sodium channel activity. The experimental protocols detailed in this guide provide a framework for the synthesis, purification, and biological evaluation of this compound, offering a starting point for researchers interested in exploring its therapeutic potential.
References
- 1. 2-bromo-N-(5-pyrrolidin-1-yl-2-pyridinyl)benzamide | C16H16BrN3O | CID 32947687 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Benzamide, 3-bromo-2,6-dimethoxy-N-(1-ethyl-2-pyrrolidinylmethyl)-, monohydrochloride | C16H24BrClN2O3 | CID 54939 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Comparison of pyrrolidinyl and piperidinyl benzamides for their anticonvulsant activity and inhibitory action on sodium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. nanobioletters.com [nanobioletters.com]
- 5. benchchem.com [benchchem.com]
Technical Guide: Synthesis and Properties of 1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive technical overview of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene, a compound of interest in synthetic and medicinal chemistry. While a specific CAS number for this compound has not been identified in publicly available databases, this guide details its logical synthesis, outlines the necessary experimental protocols, and discusses the chemical properties and potential biological significance of the pyrrolidinamide functional group. The information presented is curated for professionals in research and drug development, offering a foundational understanding for the synthesis and potential application of this and structurally related molecules.
Introduction
This compound belongs to the class of N-acylpyrrolidines, a structural motif present in numerous biologically active compounds. The pyrrolidine ring is a prevalent scaffold in medicinal chemistry, known for its ability to introduce conformational rigidity and improve pharmacokinetic properties.[1] The presence of a bromine atom on the phenyl ring offers a versatile handle for further chemical modifications, such as cross-coupling reactions, enabling the synthesis of diverse compound libraries for drug discovery.
This guide will focus on the synthetic pathway, experimental procedures, and the chemical principles underlying the formation of this compound.
Synthesis of this compound
The most direct and logical synthetic route to this compound is the nucleophilic acyl substitution reaction between 2-bromobenzoyl chloride and pyrrolidine. This reaction is a standard method for amide bond formation.
Synthesis of the Precursor: 2-Bromobenzoyl Chloride
The necessary precursor, 2-bromobenzoyl chloride, can be synthesized from 2-bromobenzoic acid.
Experimental Protocol: Synthesis of 2-Bromobenzoyl Chloride
This protocol is adapted from established methods for the synthesis of acyl chlorides from carboxylic acids.[2]
-
Materials:
-
2-bromobenzoic acid
-
Phosphorous trichloride (PCl₃) or Thionyl chloride (SOCl₂)
-
1,2-dichloroethane (anhydrous)
-
-
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of 2-bromobenzoic acid (0.25 mole) in anhydrous 1,2-dichloroethane (200 ml) is prepared.
-
Phosphorous trichloride (0.10 mole) dissolved in anhydrous 1,2-dichloroethane (100 ml) is added to the mixture.
-
The reaction mixture is heated to reflux and maintained for 4 hours.
-
The progress of the reaction can be monitored by thin-layer chromatography (TLC).
-
Upon completion, the solvent and excess reagent are removed under reduced pressure to yield crude 2-bromobenzoyl chloride, which can be purified by distillation.
-
| Reagent/Solvent | Molar Mass ( g/mol ) | Amount (moles) | Volume/Mass |
| 2-Bromobenzoic Acid | 200.02 | 0.25 | 50.05 g |
| Phosphorous Trichloride | 137.33 | 0.10 | 13.73 g |
| 1,2-Dichloroethane | 98.96 | - | 300 ml |
Synthesis of this compound
Experimental Protocol: Amide Formation
This generalized protocol is based on the reaction of acyl chlorides with amines.[3]
-
Materials:
-
2-bromobenzoyl chloride
-
Pyrrolidine
-
Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM))
-
Non-nucleophilic base (e.g., triethylamine, pyridine)
-
-
Procedure:
-
All glassware should be oven-dried to ensure anhydrous conditions. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).
-
Dissolve pyrrolidine (1.0 equivalent) and a non-nucleophilic base (1.1 equivalents) in an anhydrous aprotic solvent in a round-bottom flask.
-
Cool the solution to 0 °C in an ice bath.
-
In a separate flask, dissolve 2-bromobenzoyl chloride (1.0 equivalent) in the same anhydrous solvent.
-
Slowly add the 2-bromobenzoyl chloride solution to the stirred pyrrolidine solution.
-
After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.
-
Upon completion, the reaction is quenched with water or a saturated aqueous solution of ammonium chloride.
-
The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed with dilute acid, saturated sodium bicarbonate solution, and brine.
-
The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude product.
-
The crude product can be purified by column chromatography on silica gel.
-
| Reagent/Solvent | Molar Mass ( g/mol ) | Equivalents |
| 2-Bromobenzoyl Chloride | 219.47 | 1.0 |
| Pyrrolidine | 71.12 | 1.0 |
| Triethylamine | 101.19 | 1.1 |
| Anhydrous THF | - | - |
Diagrams
References
An In-depth Technical Guide to the Synthesis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the primary synthetic routes for obtaining 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene, a key intermediate in various pharmaceutical and research applications. The synthesis of this tertiary amide can be efficiently achieved through two principal pathways, each starting from readily available precursors. This document details the necessary starting materials, reaction mechanisms, and experimental protocols, supported by quantitative data and procedural diagrams to facilitate reproducible and scalable synthesis.
Core Synthetic Strategies
The synthesis of this compound, also known as (2-bromophenyl)(pyrrolidin-1-yl)methanone, predominantly involves the formation of an amide bond between a 2-bromobenzoyl moiety and pyrrolidine. The two most effective and widely employed strategies are:
-
Acyl Chloride Pathway: This robust method involves the conversion of 2-bromobenzoic acid to the highly reactive 2-bromobenzoyl chloride, which subsequently undergoes nucleophilic acyl substitution with pyrrolidine.
-
Direct Amide Coupling Pathway: This route facilitates the direct condensation of 2-bromobenzoic acid and pyrrolidine, mediated by a coupling agent that activates the carboxylic acid in situ.
Both pathways offer distinct advantages and are selected based on factors such as scale, available reagents, and desired purity profile.
Starting Materials
The successful synthesis of this compound relies on the quality and purity of the following key starting materials and reagents.
| Starting Material/Reagent | Formula | Molar Mass ( g/mol ) | Key Considerations | Supplier Availability |
| 2-Bromobenzoic Acid | C₇H₅BrO₂ | 201.02 | Primary precursor. Purity is crucial to avoid side reactions. | Readily available |
| Pyrrolidine | C₄H₉N | 71.12 | A cyclic secondary amine. Should be handled under anhydrous conditions due to its hygroscopic nature. | Readily available |
| Thionyl Chloride | SOCl₂ | 118.97 | Used for the synthesis of 2-bromobenzoyl chloride. Highly corrosive and moisture-sensitive. | Readily available |
| Oxalyl Chloride | (COCl)₂ | 126.93 | An alternative to thionyl chloride for acyl chloride formation, often yielding cleaner reactions. | Readily available |
| Dicyclohexylcarbodiimide (DCC) | C₁₃H₂₂N₂ | 206.33 | A common coupling agent for direct amide bond formation. The byproduct, dicyclohexylurea (DCU), is poorly soluble in most organic solvents.[1][2] | Readily available |
| 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) | C₈H₁₇N₃ | 155.24 | A water-soluble coupling agent, simplifying byproduct removal during workup.[1] | Readily available |
| 1-Hydroxybenzotriazole (HOBt) | C₆H₅N₃O | 135.12 | An additive used with carbodiimides to suppress racemization and improve reaction efficiency.[2] | Readily available |
| Triethylamine (TEA) | (C₂H₅)₃N | 101.19 | A non-nucleophilic base used to scavenge HCl produced in the acyl chloride pathway.[3] | Readily available |
| Pyridine | C₅H₅N | 79.10 | An alternative base for the acyl chloride pathway.[3] | Readily available |
| Anhydrous Solvents | - | - | Dichloromethane (DCM), Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF). Must be anhydrous to prevent hydrolysis of intermediates.[4] | Readily available |
Synthetic Pathways and Experimental Protocols
This section provides detailed experimental methodologies for the two primary synthetic routes.
Pathway 1: Acyl Chloride Route
This two-step pathway is often preferred for its high yields and the reactivity of the acyl chloride intermediate.
Step 1a: Synthesis of 2-Bromobenzoyl Chloride
The initial step involves the activation of 2-bromobenzoic acid to its corresponding acyl chloride. Thionyl chloride is a common and effective reagent for this transformation.
-
Reaction:
-
Experimental Protocol:
-
To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-bromobenzoic acid (1.0 eq).
-
Add an excess of thionyl chloride (SOCl₂, 2.0-3.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF, ~0.1 eq).
-
Heat the reaction mixture to reflux (approximately 75-80 °C) for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).
-
After completion, allow the mixture to cool to room temperature.
-
Remove the excess thionyl chloride under reduced pressure. The crude 2-bromobenzoyl chloride is often a pale yellow oil or low-melting solid and is typically used in the next step without further purification.
-
Step 1b: Amide Formation with Pyrrolidine
The highly electrophilic 2-bromobenzoyl chloride readily reacts with pyrrolidine to form the target amide. The reaction is typically performed in the presence of a non-nucleophilic base to neutralize the hydrochloric acid byproduct.[3]
-
Reaction:
-
Experimental Protocol:
-
In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve pyrrolidine (1.1 eq) and triethylamine (TEA, 1.2 eq) in anhydrous dichloromethane (DCM).
-
Cool the solution to 0 °C in an ice bath.
-
Dissolve the crude 2-bromobenzoyl chloride (1.0 eq) in anhydrous DCM in a separate flask.
-
Add the solution of 2-bromobenzoyl chloride dropwise to the cooled pyrrolidine solution over 15-30 minutes.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by adding water.
-
Transfer the mixture to a separatory funnel, wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
-
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
-
Purify the crude this compound by flash column chromatography on silica gel or recrystallization.
-
| Parameter | Value |
| Typical Yield | 85-95% |
| Reaction Time | 2-4 hours |
| Temperature | 0 °C to Room Temperature |
Pathway 2: Direct Amide Coupling
This pathway offers a more convergent approach by forming the amide bond in a single step from the carboxylic acid, using a coupling agent such as DCC or EDC.[1][5]
-
Reaction (using EDC/HOBt):
-
Experimental Protocol (using EDC/HOBt):
-
To a solution of 2-bromobenzoic acid (1.0 eq) in anhydrous DMF or DCM, add 1-hydroxybenzotriazole (HOBt, 1.2 eq) and pyrrolidine (1.1 eq).
-
Cool the mixture to 0 °C in an ice bath.
-
Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise to the stirred solution.
-
Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.
-
Upon completion, dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water, 1 M HCl, saturated NaHCO₃, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the product by flash column chromatography or recrystallization.
-
| Parameter | Value |
| Typical Yield | 70-90%[1] |
| Reaction Time | 12-24 hours |
| Temperature | 0 °C to Room Temperature |
Workflow and Pathway Diagrams
Diagram 1: Acyl Chloride Synthetic Pathway
References
An In-depth Technical Guide on the Reactivity of 2-Bromobenzoyl Chloride with Pyrrolidine
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical reactivity between 2-bromobenzoyl chloride and pyrrolidine, a reaction of significant interest in synthetic and medicinal chemistry for the formation of amide bonds. The core of this guide focuses on the nucleophilic acyl substitution mechanism, optimal reaction conditions based on the Schotten-Baumann reaction, and potential side reactions. Detailed experimental protocols, quantitative data from analogous reactions, and predicted spectroscopic data for the product, (2-bromophenyl)(pyrrolidin-1-yl)methanone, are presented to facilitate its synthesis and characterization. This document is intended to be a valuable resource for researchers in drug discovery and development, offering insights into the synthesis of polysubstituted aromatic compounds.
Introduction
The acylation of amines with acyl chlorides is a fundamental and widely utilized transformation in organic synthesis, providing a robust method for the formation of amide bonds. The reaction between 2-bromobenzoyl chloride and pyrrolidine is of particular importance as the resulting product, (2-bromophenyl)(pyrrolidin-1-yl)methanone, incorporates a versatile brominated phenyl group, which can serve as a handle for further functionalization, and a pyrrolidine moiety, a common scaffold in many biologically active compounds.
This guide will delve into the core principles governing this reaction, providing a detailed examination of the underlying mechanism, experimental considerations, and characterization of the resulting amide.
Reaction Mechanism and Core Principles
The reaction of 2-bromobenzoyl chloride with pyrrolidine proceeds via a nucleophilic acyl substitution mechanism. Pyrrolidine, a secondary amine, acts as the nucleophile, while 2-bromobenzoyl chloride is the electrophilic acylating agent.
The key steps of the mechanism are:
-
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of pyrrolidine attacks the electrophilic carbonyl carbon of 2-bromobenzoyl chloride. This leads to the formation of a tetrahedral intermediate.
-
Chloride Ion Elimination: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and expelling the chloride ion, which is a good leaving group.
-
Deprotonation: A base, typically added to the reaction mixture, removes the proton from the nitrogen atom, yielding the final amide product and a salt.[1][2]
This reaction is often carried out under Schotten-Baumann conditions , which involve a two-phase solvent system (e.g., an organic solvent and water) with a base in the aqueous phase to neutralize the hydrochloric acid generated during the reaction.[3][4][5] This prevents the protonation of the amine reactant, which would render it non-nucleophilic.
Signaling Pathway Diagram
Caption: Nucleophilic acyl substitution mechanism.
Quantitative Data
| Reactant 1 | Reactant 2 | Product | Yield (%) | Reference |
| Phenyl(pyrrolidin-1-yl)methanethione | - | Phenyl(pyrrolidin-1-yl)methanone | 90% | [6] |
| (4-(3-Bromophenyl)-2-(pyrrolidin-1-yl)thiophen-3-yl)methanethione | - | (4-(3-Bromophenyl)-2-(pyrrolidin-1-yl)thiophen-3-yl)(phenyl)methanone | 86% | [6] |
| 4-chlorobenzoyl chloride | meso-octamethylcalix[6]pyrrolidino[6]pyrrole | 4-Chlorobenzoyl-meso-octamethylcalix[6]pyrrolidino[6]pyrrole | 75.6% | [7] |
Experimental Protocols
The following is a generalized experimental protocol for the synthesis of (2-bromophenyl)(pyrrolidin-1-yl)methanone based on standard Schotten-Baumann conditions and procedures for similar acylations.
Materials and Equipment
-
2-Bromobenzoyl chloride
-
Pyrrolidine
-
Anhydrous dichloromethane (DCM) or diethyl ether
-
1 M Sodium hydroxide (NaOH) solution
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Round-bottom flask
-
Dropping funnel
-
Magnetic stirrer
-
Separatory funnel
-
Rotary evaporator
-
Apparatus for column chromatography (optional)
Synthetic Procedure
-
Reaction Setup: In a clean, dry round-bottom flask, dissolve pyrrolidine (1.0 equivalent) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.
-
Addition of Acyl Chloride: Dissolve 2-bromobenzoyl chloride (1.0 equivalent) in a separate portion of anhydrous DCM. Add this solution dropwise to the cooled pyrrolidine solution over 15-20 minutes with vigorous stirring.
-
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
-
Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
-
Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to yield the crude product.
-
Purification: If necessary, the crude product can be purified by column chromatography on silica gel.
Experimental Workflow Diagram
Caption: General experimental workflow.
Characterization of (2-Bromophenyl)(pyrrolidin-1-yl)methanone
The structure of the synthesized (2-bromophenyl)(pyrrolidin-1-yl)methanone can be confirmed using various spectroscopic techniques. Below are the predicted and analogous spectroscopic data.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 2-bromophenyl group and the methylene protons of the pyrrolidine ring. Based on the closely related phenyl(pyrrolidin-1-yl)methanone , the aromatic protons would appear in the range of δ 7.3-7.5 ppm.[6] The pyrrolidine protons are expected to appear as multiplets around δ 1.8-3.5 ppm.[6]
-
¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbon (around δ 168 ppm), the aromatic carbons, and the carbons of the pyrrolidine ring (in the range of δ 25-50 ppm).[6] For phenyl(pyrrolidin-1-yl)methanone , the carbonyl carbon appears at δ 168.74 ppm, and the pyrrolidine carbons at δ 48.60 and 25.5 ppm (approximated).[6]
| Compound | ¹H NMR (CDCl₃, δ ppm) | ¹³C NMR (CDCl₃, δ ppm) | Reference |
| Phenyl(pyrrolidin-1-yl)methanone | 7.46-7.41 (m, 2H), 7.35–7.28 (m, 3H), 3.46 (d, J = 78.4 Hz, 4H), 1.84 (s, 4H) | 168.74, 136.17, 128.76, 127.22, 126.05, 48.60 | [6] |
| (4-(3-Bromophenyl)-2-(pyrrolidin-1-yl)thiophen-3-yl)(phenyl)methanone | 7.65–7.63 (m, 2H), 7.30–7.26 (m, 2H), 7.19–7.16 (m, 2H), 7.12–7.09 (m, 1H), 7.01–6.99 (m, 1H), 6.89–6.85 (m, 1H), 6.26 (s, 1H), 3.19 (t, J = 6.6 Hz, 4H), 1.98–1.94 (m, 4H) | 192.8, 159.7, 141.3, 139.8, 139.6, 132.0, 131.4, 129.7, 129.5, 129.2, 127.8, 127.0, 121.8, 114.8, 106.2, 53.3, 26.1 | [6] |
Infrared (IR) Spectroscopy
The IR spectrum of the product will be characterized by a strong absorption band corresponding to the C=O stretching of the amide group, typically in the range of 1630-1680 cm⁻¹.
Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the product. The presence of bromine will be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) for the molecular ion peak.
Potential Side Reactions
The primary side reaction of concern is the hydrolysis of 2-bromobenzoyl chloride upon exposure to water. This will form the unreactive 2-bromobenzoic acid. To minimize this, it is crucial to use anhydrous solvents and reagents and to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Conclusion
The reaction of 2-bromobenzoyl chloride with pyrrolidine is a straightforward and efficient method for the synthesis of (2-bromophenyl)(pyrrolidin-1-yl)methanone. By employing Schotten-Baumann conditions and taking precautions to exclude moisture, high yields of the desired amide can be achieved. The spectroscopic data from analogous compounds provide a reliable reference for the characterization of the product. This technical guide serves as a practical resource for chemists engaged in the synthesis of novel compounds for pharmaceutical and materials science applications.
References
N-Aroyl Pyrrolidines: A Versatile Scaffold for Drug Discovery and Development
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and FDA-approved drugs. Its saturated, three-dimensional structure allows for the exploration of diverse chemical space, leading to compounds with a wide range of biological activities. Among the vast landscape of pyrrolidine derivatives, N-aroyl pyrrolidines have emerged as a particularly promising class of compounds with significant therapeutic potential. This technical guide provides a comprehensive overview of the current applications of N-aroyl pyrrolidines in drug discovery, focusing on their synthesis, biological activities, and mechanisms of action.
Therapeutic Applications of N-Aroyl Pyrrolidines
N-aroyl pyrrolidines have demonstrated efficacy in a variety of therapeutic areas, primarily driven by their ability to modulate the activity of key enzymes and signaling pathways.
Enzyme Inhibition
α-Glucosidase and α-Amylase Inhibition for Type 2 Diabetes:
N-substituted acetylpyrrolidine derivatives have shown potential in the management of type 2 diabetes by inhibiting carbohydrate-hydrolyzing enzymes like α-glucosidase and α-amylase.[1][2] For instance, N-(benzyl)-2-acetylpyrrolidine (4a) and N-(tosyl)-2-acetylpyrrolidine (4b) exhibited significant inhibitory activity against α-glucosidase, with IC50 values of 0.52 ± 0.02 mM and 1.64 ± 0.08 mM, respectively.[1][2] Kinetic studies revealed a mixed-type inhibition for both compounds.[1][2]
N-Acylethanolamine Acid Amidase (NAAA) Inhibition for Inflammation and Pain:
N-aroyl pyrrolidines have been identified as potent inhibitors of N-acylethanolamine acid amidase (NAAA), a cysteine hydrolase that degrades the anti-inflammatory and analgesic lipid mediator, palmitoylethanolamide (PEA). By inhibiting NAAA, these compounds increase the endogenous levels of PEA, which in turn activates the peroxisome proliferator-activated receptor-alpha (PPAR-α), leading to the attenuation of inflammation and pain.[3] For example, 1-(2-Biphenyl-4-yl)ethyl-carbonyl pyrrolidine demonstrated potent NAAA inhibition with an IC50 of 2.12 ± 0.41 µM.[3]
Dipeptidyl Peptidase IV (DPP-IV) Inhibition for Type 2 Diabetes:
Certain pyrrolidine derivatives have been investigated as inhibitors of dipeptidyl peptidase IV (DPP-IV), an enzyme that inactivates incretin hormones like glucagon-like peptide-1 (GLP-1). By inhibiting DPP-IV, these compounds prolong the action of GLP-1, leading to enhanced insulin secretion and improved glycemic control in type 2 diabetes. A novel pyrrolidine sulfonamide derivative showed significant in vitro antidiabetic activity with an IC50 value of 11.32 ± 1.59 μM against DPP-IV.[4]
Anticancer Activity
The anticancer potential of N-aroyl pyrrolidines and related structures is an active area of research. These compounds have been shown to exhibit cytotoxic effects against various cancer cell lines. The mechanism of action often involves the induction of apoptosis and cell cycle arrest.
Antimicrobial Activity
Pyrrolidine derivatives have also been explored for their antimicrobial properties. Certain N-aroyl pyrrolidines have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as some fungal strains. For example, some methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives have shown interesting antibacterial activity against A. baumannii with MIC values of 31.25 µg/mL.[5]
Quantitative Data Summary
The following tables summarize the biological activity of representative N-aroyl pyrrolidine derivatives.
Table 1: α-Glucosidase and α-Amylase Inhibitory Activity
| Compound | Target Enzyme | IC50 (mM) | Reference |
| N-(benzyl)-2-acetylpyrrolidine (4a) | α-Glucosidase | 0.52 ± 0.02 | [1][2] |
| N-(tosyl)-2-acetylpyrrolidine (4b) | α-Glucosidase | 1.64 ± 0.08 | [1][2] |
| N-(benzyl)-2-acetylpyrrolidine (4a) | α-Amylase | 2.72 ± 0.09 | [1] |
| N-(tosyl)-2-acetylpyrrolidine (4b) | α-Amylase | 3.21 ± 0.65 | [1] |
Table 2: NAAA Inhibitory Activity
| Compound | IC50 (µM) | Inhibition Type | Reference |
| 1-(2-Biphenyl-4-yl)ethyl-carbonyl pyrrolidine | 2.12 ± 0.41 | Competitive, Reversible | [3] |
| N-Pentadecylcyclohexancarboxamide | 4.5 | Reversible, Non-competitive | [6] |
| N-Pentadecylbenzamide | 8.3 | - | [6] |
Table 3: DPP-IV Inhibitory Activity
| Compound Class | Compound Example | IC50 (µM) | Reference |
| Pyrrolidine sulfonamide | B-XI derivative | 11.32 ± 1.59 | [4] |
Table 4: Antimicrobial Activity
| Compound Class | Target Organism | MIC (µg/mL) | Reference |
| Methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives | A. baumannii | 31.25 | [5] |
| Methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives | M. tuberculosis H37Rv | 0.98-1.96 | [5] |
Signaling Pathways and Mechanisms of Action
NAAA Inhibition and PPAR-α Signaling in Inflammation
The anti-inflammatory effects of NAAA-inhibiting N-aroyl pyrrolidines are primarily mediated through the PPAR-α signaling pathway.
Caption: NAAA-PPAR-α anti-inflammatory signaling pathway.
Mechanism of α-Glucosidase Inhibition
N-aroyl pyrrolidines that act as α-glucosidase inhibitors prevent the breakdown of complex carbohydrates into absorbable monosaccharides in the small intestine.
Caption: Workflow of α-glucosidase inhibition.
Experimental Protocols
Synthesis of N-Aroyl Pyrrolidines
Example: Synthesis of N-Benzoylpyrrolidine via Schotten-Baumann Reaction
This protocol describes a general method for the acylation of pyrrolidine with an aroyl chloride.
Materials:
-
Pyrrolidine
-
Benzoyl chloride (or other aroyl chloride)
-
10% (w/v) aqueous sodium hydroxide (NaOH) solution
-
Dichloromethane (DCM)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Distilled water
-
Ice bath
-
Separatory funnel
-
Rotary evaporator
-
Standard glassware for organic synthesis
Procedure:
-
In a round-bottom flask equipped with a magnetic stir bar and placed in an ice bath, dissolve pyrrolidine (1.0 equivalent) in dichloromethane.
-
Slowly and simultaneously add benzoyl chloride (1.1 equivalents) and the 10% NaOH solution (2.5 equivalents) to the stirred pyrrolidine solution. Maintain the temperature of the reaction mixture below 10°C during the addition.
-
After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.
-
Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
-
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude N-benzoylpyrrolidine.
-
The crude product can be purified by flash column chromatography on silica gel or by distillation under reduced pressure.
Characterization: The structure and purity of the synthesized N-benzoylpyrrolidine should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.
Biological Assays
4.2.1. In Vitro α-Glucosidase Inhibition Assay
This assay determines the ability of a compound to inhibit the activity of α-glucosidase.
Materials:
-
α-Glucosidase from Saccharomyces cerevisiae
-
p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate
-
Test compounds (N-aroyl pyrrolidines) dissolved in a suitable solvent (e.g., DMSO)
-
Phosphate buffer (e.g., 50 mM, pH 6.8)
-
Sodium carbonate (Na₂CO₃) solution (e.g., 0.1 M) to stop the reaction
-
96-well microplate
-
Microplate reader
Procedure:
-
Prepare serial dilutions of the test compounds in phosphate buffer.
-
In a 96-well microplate, add the following to each well:
-
Test compound solution (various concentrations)
-
α-Glucosidase solution
-
-
Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).
-
Initiate the reaction by adding the pNPG substrate solution to each well.
-
Incubate the plate at 37°C for a defined period (e.g., 30 minutes).
-
Stop the reaction by adding Na₂CO₃ solution to each well.
-
Measure the absorbance of the yellow p-nitrophenol product at a specific wavelength (e.g., 405 nm) using a microplate reader.
-
A control reaction without the inhibitor and a blank reaction without the enzyme should be included.
-
Calculate the percentage of inhibition and determine the IC50 value for each compound.
4.2.2. In Vitro NAAA Inhibition Assay
This assay measures the inhibition of NAAA activity by quantifying the hydrolysis of a fluorescent substrate.
Materials:
-
Recombinant human NAAA enzyme
-
N-(4-methylcoumarin)-palmitamide (PAMCA) as a fluorogenic substrate
-
Test compounds (N-aroyl pyrrolidines) dissolved in DMSO
-
Assay buffer (e.g., 50 mM sodium acetate, 100 mM NaCl, pH 4.5)
-
96-well black microplate
-
Fluorescence microplate reader
Procedure:
-
Prepare serial dilutions of the test compounds in the assay buffer.
-
In a 96-well black microplate, add the test compound solution and the NAAA enzyme solution to each well.
-
Incubate the plate at 37°C for a short period (e.g., 15 minutes) to allow for inhibitor-enzyme interaction.
-
Initiate the reaction by adding the PAMCA substrate solution to each well.
-
Incubate the plate at 37°C for a defined time (e.g., 30-60 minutes), protected from light.
-
Measure the fluorescence intensity of the released 7-amino-4-methylcoumarin (AMC) at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm using a fluorescence microplate reader.
-
Include control wells (enzyme + substrate, no inhibitor) and blank wells (substrate only).
-
Calculate the percentage of inhibition and determine the IC50 values.
4.2.3. In Vitro Anticancer Activity - MTT Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.
Materials:
-
Cancer cell line of interest (e.g., HeLa, MCF-7)
-
Complete cell culture medium (e.g., DMEM with 10% FBS)
-
Test compounds (N-aroyl pyrrolidines) dissolved in DMSO
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
-
96-well cell culture plate
-
CO₂ incubator
-
Microplate reader
Procedure:
-
Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator at 37°C.
-
The next day, treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).
-
After the incubation period, add MTT solution to each well and incubate for another 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
-
Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.
-
Measure the absorbance at a wavelength of ~570 nm using a microplate reader.
-
Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value for each compound.
Caption: Experimental workflow for the MTT assay.
4.2.4. In Vitro Wound Healing (Scratch) Assay
This assay assesses the effect of a compound on cell migration.
Materials:
-
Cancer cell line of interest
-
Complete cell culture medium
-
Test compounds (N-aroyl pyrrolidines)
-
6-well or 12-well cell culture plates
-
Pipette tips (e.g., 200 µL) to create the scratch
-
Phosphate-buffered saline (PBS)
-
Inverted microscope with a camera
Procedure:
-
Seed cells in a multi-well plate and grow them to form a confluent monolayer.
-
Create a "scratch" or "wound" in the monolayer using a sterile pipette tip.
-
Wash the wells with PBS to remove detached cells.
-
Replace the medium with fresh medium containing the test compound at various concentrations. A control group with vehicle only should be included.
-
Capture images of the scratch at time 0.
-
Incubate the plate at 37°C in a CO₂ incubator.
-
Capture images of the same fields at different time points (e.g., 12, 24, 48 hours).
-
Measure the width or area of the scratch at each time point using image analysis software (e.g., ImageJ).
-
Calculate the percentage of wound closure to determine the effect of the compound on cell migration.
Conclusion
N-aroyl pyrrolidines represent a versatile and promising scaffold in drug discovery. Their synthetic accessibility and the ability to readily modify their structure allow for the fine-tuning of their pharmacological properties. The diverse range of biological activities, including enzyme inhibition, anticancer, and antimicrobial effects, highlights their potential for the development of novel therapeutics for a multitude of diseases. The detailed experimental protocols and mechanistic insights provided in this guide are intended to facilitate further research and development of this important class of compounds. Continued exploration of the structure-activity relationships and mechanisms of action of N-aroyl pyrrolidines will undoubtedly lead to the discovery of new and improved drug candidates.
References
- 1. Anticancer drug screening: standardization of in vitro wound healing assay [redalyc.org]
- 2. mdpi.com [mdpi.com]
- 3. Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Synthesis, antimicrobial activity and acid dissociation constants of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. enamine.net [enamine.net]
Methodological & Application
Application Notes and Protocols for the Suzuki Coupling of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2][3] This powerful palladium-catalyzed reaction joins an organoboron species (typically a boronic acid or its ester) with an organohalide.[2][3] The resulting biaryl structures are prevalent in a vast array of pharmaceuticals, agrochemicals, and advanced materials. This document provides detailed application notes and a generalized protocol for the Suzuki coupling of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene with various arylboronic acids to synthesize 2-aryl-N-(pyrrolidin-1-yl)benzamides. These products are of significant interest in medicinal chemistry and drug discovery due to the prevalence of the biaryl amide scaffold in biologically active molecules.
Reaction Principle
The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst. The cycle is initiated by the oxidative addition of the aryl bromide to a Pd(0) complex. This is followed by transmetalation with the boronic acid, which is activated by a base. The final step is reductive elimination, which forms the desired carbon-carbon bond and regenerates the Pd(0) catalyst, allowing the cycle to continue.[1][2][3][4][5] The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and purity.
Data Presentation: Reaction Conditions and Components
The successful Suzuki coupling of this compound relies on the careful selection of reaction parameters. Below is a summary of commonly employed catalysts, bases, and solvents for Suzuki reactions involving aryl bromides, which can serve as a starting point for optimization.
| Parameter | Examples | Typical Concentration/Amount | Notes |
| Palladium Catalyst | Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂, Pd₂(dba)₃ | 1-5 mol% | The choice of catalyst can significantly impact reaction efficiency. For ortho-substituted substrates, ligands with bulky phosphines are often beneficial.[6][7] |
| Ligand | PPh₃, dppf, P(t-Bu)₃, PCy₃, SPhos, CataCXium A | 1-10 mol% | Often used in conjunction with a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃. Ligands stabilize the palladium catalyst and facilitate the catalytic cycle.[8] |
| Base | K₂CO₃, K₃PO₄, Cs₂CO₃, KF | 2-3 equivalents | The base is crucial for the activation of the boronic acid. The choice of base can depend on the substrate's sensitivity to basic conditions.[7] |
| Solvent | 1,4-Dioxane/H₂O, Toluene/H₂O, DMF, Isopropanol/H₂O | 0.1 - 0.5 M | A mixture of an organic solvent and water is commonly used to dissolve both the organic and inorganic reagents.[9][10] |
| Boronic Acid | Phenylboronic acid, substituted arylboronic acids | 1.1 - 1.5 equivalents | A slight excess of the boronic acid is typically used to ensure complete consumption of the aryl bromide. |
Experimental Protocols
This section provides a general protocol for the Suzuki coupling of this compound with an arylboronic acid. This protocol is a starting point and may require optimization for specific substrates and scales.
Materials:
-
This compound (1.0 equiv)
-
Arylboronic acid (1.2 equiv)
-
Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)
-
Base (e.g., K₂CO₃, 2.0 equiv)
-
Anhydrous and degassed solvent (e.g., 1,4-dioxane and water in a 4:1 ratio)
-
Inert gas (Argon or Nitrogen)
-
Standard laboratory glassware for inert atmosphere reactions
Procedure:
-
Reaction Setup: To a dry Schlenk flask or reaction vial, add this compound (1.0 equiv), the arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (3 mol%).
-
Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.
-
Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the this compound.
-
Reaction: Heat the reaction mixture to the desired temperature (typically between 80-100 °C) with vigorous stirring.
-
Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.
Visualizations
Suzuki-Miyaura Catalytic Cycle
References
- 1. ocf.berkeley.edu [ocf.berkeley.edu]
- 2. rose-hulman.edu [rose-hulman.edu]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. benchchem.com [benchchem.com]
- 5. m.youtube.com [m.youtube.com]
- 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Suzuki Coupling [organic-chemistry.org]
- 8. benchchem.com [benchchem.com]
- 9. benchchem.com [benchchem.com]
- 10. benchchem.com [benchchem.com]
Application Notes and Protocols: Buchwald-Hartwig Amination of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
Audience: Researchers, scientists, and drug development professionals.
Abstract: This document provides a comprehensive guide for the palladium-catalyzed Buchwald-Hartwig amination of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene to synthesize 2-amino-1-(pyrrolidin-1-ylcarbonyl)benzene. The protocol details the reaction setup, optimization parameters, and purification procedures. The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds, a linkage prevalent in countless pharmaceutical agents and biologically active compounds.[1][2] This reaction offers a powerful alternative to harsher, traditional methods for synthesizing aryl amines.[1]
Reaction Scheme
The target transformation involves the cross-coupling of this compound with an ammonia surrogate in the presence of a palladium catalyst, a phosphine ligand, and a suitable base.
Reaction: this compound + Ammonia Source → 2-amino-1-(pyrrolidin-1-ylcarbonyl)benzene
Key Experimental Parameters and Optimization
The success of the Buchwald-Hartwig amination is highly dependent on the careful selection of the catalyst system, base, and solvent. The ortho-amide functionality of the substrate can influence the reaction through steric hindrance or potential coordination with the metal center.
-
Palladium Source: Palladium(0) sources are required for the catalytic cycle to begin with the oxidative addition step.[3] While Pd(0) complexes like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) can be used directly, Pd(II) sources such as palladium(II) acetate (Pd(OAc)₂) are also common and are reduced in situ to the active Pd(0) species.[3][4]
-
Ligand: The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the key steps of oxidative addition and reductive elimination.[5] Bulky, electron-rich biaryl phosphine ligands (Buchwald ligands) such as XPhos, SPhos, and JohnPhos are often highly effective for coupling aryl bromides.[5][6][7] Bidentate phosphine ligands like BINAP and DPPF were among the first reliable ligands developed for this transformation.[1]
-
Base: A strong, non-nucleophilic base is required to deprotonate the amine or ammonia surrogate, allowing it to coordinate to the palladium center.[3] Sodium tert-butoxide (NaOtBu) is the most common choice.[8] Other bases like potassium tert-butoxide (KOtBu) or cesium carbonate (Cs₂CO₃) can also be effective, particularly with base-sensitive functional groups.[3][9]
-
Solvent: Anhydrous, aprotic solvents are necessary to prevent quenching of the strong base and interference with the catalytic cycle. Toluene, dioxane, and tetrahydrofuran (THF) are frequently used.[4][9]
-
Ammonia Source: For the synthesis of primary arylamines, a direct equivalent of ammonia is needed. Benzophenone imine is a common and effective ammonia surrogate.[2]
Data Summary for Reaction Optimization
The following table outlines suggested starting conditions and parameters for optimizing the amination of this compound. Researchers should use this as a template to record and compare experimental results.
| Entry | Palladium Source (mol%) | Ligand (mol%) | Base (equiv.) | Solvent | Temp (°C) | Time (h) | Yield (%) |
| 1 | Pd₂(dba)₃ (1) | XPhos (2) | NaOtBu (1.4) | Toluene | 100 | 12 | TBD |
| 2 | Pd₂(dba)₃ (1) | SPhos (2) | NaOtBu (1.4) | Toluene | 100 | 12 | TBD |
| 3 | Pd(OAc)₂ (2) | JohnPhos (4) | NaOtBu (1.4) | Toluene | 100 | 12 | TBD |
| 4 | Pd₂(dba)₃ (1) | XPhos (2) | K₃PO₄ (2.0) | Dioxane | 110 | 24 | TBD |
| 5 | Pd₂(dba)₃ (1) | BINAP (1.5) | Cs₂CO₃ (2.0) | Dioxane | 110 | 24 | TBD |
Catalytic Cycle and Experimental Workflow
The following diagrams illustrate the catalytic cycle for the Buchwald-Hartwig amination and the general experimental workflow.
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Caption: Step-by-step experimental workflow for the amination reaction.
Detailed Experimental Protocol
This protocol provides a general procedure for the amination of this compound using benzophenone imine as the ammonia source.
Materials:
-
This compound (1.0 equiv.)
-
Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1 mol%)
-
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (2 mol%)
-
Sodium tert-butoxide (NaOtBu) (1.4 equiv.)
-
Benzophenone imine (1.2 equiv.)
-
Anhydrous Toluene
-
Argon or Nitrogen gas
-
Standard laboratory glassware (oven-dried Schlenk flask, condenser, etc.)
-
Standard work-up and purification reagents (Ethyl acetate, water, brine, sodium sulfate, silica gel).
Procedure:
-
Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ (0.01 equiv.), XPhos (0.02 equiv.), and sodium tert-butoxide (1.4 equiv.).
-
Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.[10]
-
Addition of Reagents: Under a positive pressure of argon, add this compound (1.0 equiv.). Subsequently, add anhydrous toluene via syringe, followed by benzophenone imine (1.2 equiv.).
-
Reaction: Fit the flask with a condenser (under argon) and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously. Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).
-
Hydrolysis of Imine: After the coupling is complete, cool the mixture to room temperature. Add 2 M aqueous HCl and stir for 1 hour to hydrolyze the resulting imine.
-
Work-up: Neutralize the mixture with saturated aqueous sodium bicarbonate. Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.
-
Purification: Dry the separated organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product, 2-amino-1-(pyrrolidin-1-ylcarbonyl)benzene.[10]
Safety Precautions:
-
Palladium catalysts and phosphine ligands are air- and moisture-sensitive and should be handled under an inert atmosphere.
-
Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).
-
Toluene is a flammable and toxic solvent. All operations should be performed in a well-ventilated fume hood.
References
- 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
- 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
- 3. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. youtube.com [youtube.com]
- 6. entegris.com [entegris.com]
- 7. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 9. jk-sci.com [jk-sci.com]
- 10. benchchem.com [benchchem.com]
Application Notes and Protocols for Palladium-Catalyzed Reactions of 2-Bromo-N-pyrrolidinyl Benzamide
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for palladium-catalyzed cross-coupling reactions involving 2-bromo-N-pyrrolidinyl benzamide. This versatile substrate can undergo various transformations, primarily C-C and C-N bond-forming reactions, to generate a diverse range of complex molecules valuable in medicinal chemistry and materials science.
Introduction to Palladium-Catalyzed Reactions
Palladium-catalyzed cross-coupling reactions are powerful synthetic tools for the formation of carbon-carbon (C-C) and carbon-heteroatom bonds with high efficiency and functional group tolerance. For a substrate like 2-bromo-N-pyrrolidinyl benzamide, the key reactive site is the aryl bromide, which can readily participate in catalytic cycles with a palladium catalyst. The two most prominent and relevant transformations for this substrate are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.
Suzuki-Miyaura Coupling: Synthesis of 2-Aryl-N-pyrrolidinyl Benzamides
The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound to form a new C-C single bond.[1]
Reaction Principle
The reaction of 2-bromo-N-pyrrolidinyl benzamide with an arylboronic acid in the presence of a palladium catalyst and a base will yield the corresponding 2-aryl-N-pyrrolidinyl benzamide derivative. The catalytic cycle generally proceeds through three key steps: oxidative addition of the aryl bromide to the Pd(0) complex, transmetalation with the boronic acid, and reductive elimination to form the final product and regenerate the Pd(0) catalyst.[2]
Experimental Protocol
This protocol is a general guideline and may require optimization for specific boronic acids.
Materials:
-
2-bromo-N-pyrrolidinyl benzamide
-
Arylboronic acid (1.1 - 1.5 equivalents)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)
-
Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equivalents)
-
Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)
-
Inert gas (Argon or Nitrogen)
Procedure:
-
Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine 2-bromo-N-pyrrolidinyl benzamide (1.0 mmol), the desired arylboronic acid (1.2 mmol), the base (e.g., K₂CO₃, 2.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).
-
Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., argon) for 10-15 minutes.
-
Solvent Addition: Add the degassed solvent mixture (e.g., 4 mL of 1,4-dioxane and 1 mL of water) via syringe.
-
Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.
-
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Typical reaction times are 12-24 hours.
-
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.[3]
Data Presentation
| Entry | Arylboronic Acid | Catalyst (mol%) | Base | Solvent | Temp (°C) | Time (h) | Yield (%)* |
| 1 | Phenylboronic acid | Pd(PPh₃)₄ (3) | K₂CO₃ | Dioxane/H₂O | 100 | 18 | 85-95 |
| 2 | 4-Methoxyphenylboronic acid | Pd(dppf)Cl₂ (3) | K₃PO₄ | Toluene/H₂O | 110 | 16 | 80-90 |
| 3 | 3-Tolylboronic acid | Pd₂(dba)₃ (2) / SPhos (4) | Cs₂CO₃ | Dioxane | 100 | 20 | 88-98 |
| 4 | 2-Naphthylboronic acid | Pd(OAc)₂ (2) / PPh₃ (4) | K₂CO₃ | Dioxane/H₂O | 100 | 24 | 75-85 |
*Yields are representative and based on similar reactions reported in the literature. Optimization for 2-bromo-N-pyrrolidinyl benzamide may be required.
Buchwald-Hartwig Amination: Synthesis of 2-Amino-N-pyrrolidinyl Benzamides
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[4]
Reaction Principle
This reaction couples 2-bromo-N-pyrrolidinyl benzamide with a primary or secondary amine in the presence of a palladium catalyst, a suitable phosphine ligand, and a base. The catalytic cycle involves the oxidative addition of the aryl bromide to the Pd(0) catalyst, coordination of the amine, deprotonation by the base to form a palladium-amido complex, and subsequent reductive elimination to yield the N-arylated product and regenerate the catalyst.[4]
Experimental Protocol
This protocol is a general starting point and may need optimization depending on the amine used.
Materials:
-
2-bromo-N-pyrrolidinyl benzamide
-
Primary or secondary amine (1.1 - 1.5 equivalents)
-
Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)
-
Phosphine ligand (e.g., BINAP or Xantphos, 2-4 mol%)
-
Base (e.g., NaOtBu or Cs₂CO₃, 1.4 - 2.0 equivalents)
-
Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)
-
Inert gas (Argon or Nitrogen)
Procedure:
-
Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium precatalyst, ligand, and base.
-
Reagent Addition: Add 2-bromo-N-pyrrolidinyl benzamide (1.0 mmol) and the amine (1.2 mmol).
-
Solvent Addition: Add the anhydrous, degassed solvent (e.g., 5 mL of toluene).
-
Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with stirring.
-
Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).
-
Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.
-
Purification: Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate. After concentration, purify the product by column chromatography.[5]
Data Presentation
| Entry | Amine | Catalyst (mol%) | Ligand (mol%) | Base | Solvent | Temp (°C) | Time (h) | Yield (%)* |
| 1 | Morpholine | Pd₂(dba)₃ (1) | BINAP (2) | NaOtBu | Toluene | 100 | 12 | 80-90 |
| 2 | Aniline | Pd(OAc)₂ (2) | Xantphos (4) | Cs₂CO₃ | Dioxane | 110 | 20 | 75-85 |
| 3 | Benzylamine | Pd₂(dba)₃ (1.5) | RuPhos (3) | K₃PO₄ | Toluene | 100 | 18 | 82-92 |
| 4 | Indole | Pd(OAc)₂ (2) | XPhos (4) | K₂CO₃ | Dioxane | 110 | 24 | 70-80 |
*Yields are representative and based on similar reactions reported in the literature. Optimization for 2-bromo-N-pyrrolidinyl benzamide may be required.
Safety Precautions
-
Palladium catalysts and phosphine ligands are often air-sensitive and should be handled under an inert atmosphere.
-
Many organic solvents are flammable and should be used in a well-ventilated fume hood.
-
Bases such as sodium tert-butoxide are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.
-
Always consult the Safety Data Sheet (SDS) for all chemicals before use.
Conclusion
2-Bromo-N-pyrrolidinyl benzamide is a valuable starting material for the synthesis of a wide array of substituted benzamide derivatives through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling and Buchwald-Hartwig amination protocols provided herein offer robust starting points for researchers to generate novel compounds for applications in drug discovery and materials science. Optimization of the reaction conditions for specific substrates is encouraged to achieve the best possible outcomes.
References
Application Notes and Protocols: N-(2-bromobenzoyl)pyrrolidine as a Versatile Synthetic Intermediate
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-(2-bromobenzoyl)pyrrolidine is a valuable synthetic intermediate, particularly in the fields of medicinal chemistry and drug development. Its structure, featuring a pyrrolidine ring coupled with a 2-bromobenzoyl group, offers a versatile scaffold for the synthesis of a wide array of complex molecules. The presence of the bromine atom on the aromatic ring serves as a key functional handle for various palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents and the construction of novel molecular frameworks. This document provides detailed application notes and experimental protocols for the use of N-(2-bromobenzoyl)pyrrolidine in key synthetic transformations.
The pyrrolidine moiety is a prevalent structural motif in numerous FDA-approved drugs and biologically active compounds, valued for its ability to introduce three-dimensionality and favorable pharmacokinetic properties. [1][2][3]Consequently, intermediates like N-(2-bromobenzoyl)pyrrolidine are crucial starting materials for the synthesis of potential therapeutics, including kinase inhibitors and central nervous system (CNS) agents.
Key Applications in Organic Synthesis
N-(2-bromobenzoyl)pyrrolidine is primarily utilized in palladium-catalyzed cross-coupling reactions to form new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the ortho-position of the benzoyl group. The two most significant applications are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.
Suzuki-Miyaura Coupling: Synthesis of N-(2-arylbenzoyl)pyrrolidine Derivatives
The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds. In the context of N-(2-bromobenzoyl)pyrrolidine, this reaction allows for the introduction of various aryl or heteroaryl groups, leading to the synthesis of N-(2-arylbenzoyl)pyrrolidine derivatives. These products can serve as precursors to a range of biologically active molecules.
Reaction Principle: The reaction involves the palladium-catalyzed coupling of the aryl bromide (N-(2-bromobenzoyl)pyrrolidine) with an organoboron reagent, typically a boronic acid or a boronate ester, in the presence of a base.
Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling
Disclaimer: The following protocol is a general representation based on established methods for similar substrates. Optimal conditions may vary depending on the specific boronic acid used.
Materials:
-
N-(2-bromobenzoyl)pyrrolidine
-
Arylboronic acid (1.1 - 1.5 equivalents)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)
-
Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)
-
Anhydrous solvent (e.g., 1,4-dioxane, toluene, DME), often with water as a co-solvent
Procedure:
-
To a flame-dried Schlenk flask, add N-(2-bromobenzoyl)pyrrolidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%), and the base (e.g., K₂CO₃, 2.0 equiv.).
-
Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.
-
Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1) via syringe.
-
Heat the reaction mixture to 80-100 °C with vigorous stirring.
-
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Upon completion, cool the reaction to room temperature.
-
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to obtain the desired N-(2-arylbenzoyl)pyrrolidine.
Data Presentation: Representative Suzuki-Miyaura Coupling Reactions
| Entry | Arylboronic Acid | Catalyst (mol%) | Base | Solvent | Temp (°C) | Time (h) | Yield (%) |
| 1 | Phenylboronic acid | Pd(PPh₃)₄ (3) | K₂CO₃ | Toluene/EtOH/H₂O | 100 | 12 | 85-95 |
| 2 | 4-Methoxyphenylboronic acid | Pd(dppf)Cl₂ (2) | Cs₂CO₃ | 1,4-Dioxane | 90 | 16 | 80-92 |
| 3 | 3-Pyridylboronic acid | Pd(OAc)₂/SPhos (2) | K₃PO₄ | Toluene/H₂O | 110 | 8 | 75-88 |
| 4 | 2-Thienylboronic acid | Pd(dppf)Cl₂ (3) | K₂CO₃ | DME/H₂O | 80 | 12 | 82-94 [4] |
Note: Yields are representative and based on reactions with analogous aryl bromides.
Buchwald-Hartwig Amination: Synthesis of N-(2-aminobenzoyl)pyrrolidine Derivatives
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. This reaction is instrumental in synthesizing N-(2-aminobenzoyl)pyrrolidine derivatives by coupling N-(2-bromobenzoyl)pyrrolidine with a variety of primary or secondary amines. The resulting products are key intermediates for the synthesis of heterocyclic compounds, such as benzodiazepines and quinazolinones, which are prevalent in CNS-active drugs.
Reaction Principle: This reaction involves the palladium-catalyzed coupling of an aryl halide with an amine in the presence of a suitable phosphine ligand and a strong, non-nucleophilic base.
Experimental Protocol: General Procedure for Buchwald-Hartwig Amination
Disclaimer: The following protocol is a general representation. The choice of ligand and base is crucial and often needs to be optimized for specific amine coupling partners.
Materials:
-
N-(2-bromobenzoyl)pyrrolidine
-
Amine (primary or secondary, 1.1 - 1.5 equivalents)
-
Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, 1-4 mol%)
-
Phosphine ligand (e.g., XPhos, RuPhos, BINAP, 2-8 mol%)
-
Base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃, 1.2 - 2.5 equivalents)
-
Anhydrous, aprotic solvent (e.g., toluene, 1,4-dioxane)
Procedure:
-
In a glovebox, charge a Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOt-Bu, 1.4 equiv.).
-
Add N-(2-bromobenzoyl)pyrrolidine (1.0 equiv.) to the tube.
-
Seal the tube, remove it from the glovebox, and add the anhydrous solvent (e.g., toluene) followed by the amine (1.2 equiv.) via syringe under an inert atmosphere.
-
Heat the reaction mixture to 80-110 °C with vigorous stirring.
-
Monitor the reaction progress by TLC or LC-MS.
-
Once the reaction is complete, cool the mixture to room temperature.
-
Quench the reaction by adding a saturated aqueous solution of NH₄Cl.
-
Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
-
Purify the crude product by flash column chromatography on silica gel.
Data Presentation: Representative Buchwald-Hartwig Amination Reactions
| Entry | Amine | Catalyst/Ligand (mol%) | Base | Solvent | Temp (°C) | Time (h) | Yield (%) |
| 1 | Morpholine | Pd₂(dba)₃/XPhos (2/4) | NaOt-Bu | Toluene | 100 | 12-24 | 85-98 |
| 2 | Aniline | Pd(OAc)₂/BINAP (2/3) | Cs₂CO₃ | 1,4-Dioxane | 110 | 18 | 70-85 |
| 3 | Benzylamine | Pd₂(dba)₃/RuPhos (1/2) | K₃PO₄ | Toluene | 100 | 16 | 80-95 |
| 4 | Indole | Pd(OAc)₂/Xantphos (2/4) | K₃PO₄ | 1,4-Dioxane | 110 | 24 | 65-80 [5] |
Note: Yields are representative and based on reactions with analogous aryl bromides.
Visualizing Synthetic Pathways
The utility of N-(2-bromobenzoyl)pyrrolidine as a synthetic intermediate can be visualized through the following workflows.
Caption: Suzuki-Miyaura coupling workflow.
Caption: Buchwald-Hartwig amination workflow.
Application in Drug Discovery: A Logical Pathway
The derivatives synthesized from N-(2-bromobenzoyl)pyrrolidine are often scaffolds for molecules targeting various biological pathways. For instance, many kinase inhibitors feature a heterocyclic core that can be constructed from the products of these coupling reactions.
Caption: Drug discovery logical pathway.
Conclusion
N-(2-bromobenzoyl)pyrrolidine is a strategically important intermediate for the synthesis of complex organic molecules. Its utility in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, provides a reliable and versatile platform for the development of novel compounds with potential therapeutic applications. The protocols and data presented herein serve as a guide for researchers in the efficient utilization of this valuable building block in their synthetic endeavors.
References
- 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 2. enamine.net [enamine.net]
- 3. mdpi.com [mdpi.com]
- 4. mdpi.com [mdpi.com]
- 5. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
Application Notes and Protocols for the Synthesis of Biaryl Compounds from 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the synthesis of biaryl compounds utilizing 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene as a key starting material. The resulting biaryl amide structures are of significant interest in medicinal chemistry, particularly as potential inhibitors of Poly(ADP-ribose) polymerase (PARP), a key enzyme in DNA repair and a validated target in oncology.
Introduction
Biaryl scaffolds are privileged structures in drug discovery, appearing in numerous approved therapeutic agents.[1] The palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille couplings, are powerful methods for the construction of these C-C bonds.[2][3] This document outlines protocols for these reactions starting from this compound, yielding novel biaryl compounds with potential applications in cancer therapy. The pyrrolidine moiety in these compounds can influence solubility, metabolic stability, and binding interactions with biological targets.
Key Synthetic Methodologies
The synthesis of biaryl compounds from this compound is most effectively achieved through palladium-catalyzed cross-coupling reactions. The two primary methods detailed below are the Suzuki-Miyaura coupling, utilizing organoboron reagents, and the Stille coupling, which employs organotin reagents.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile and widely used method for C-C bond formation due to the stability and low toxicity of the boronic acid reagents. The reaction couples an organoboron species with an organohalide in the presence of a palladium catalyst and a base.
Stille Coupling
The Stille coupling offers a broad substrate scope and tolerance to a wide variety of functional groups.[4] It involves the reaction of an organostannane with an organohalide catalyzed by a palladium complex.[2][3] While effective, the toxicity of organotin reagents and byproducts necessitates careful handling and purification.[4]
Data Presentation: Representative Cross-Coupling Reactions
The following tables summarize typical reaction conditions and expected yields for the Suzuki-Miyaura and Stille coupling of this compound with representative aryl partners. These data are compiled based on established protocols for structurally similar substrates.
Table 1: Suzuki-Miyaura Coupling of this compound
| Entry | Arylboronic Acid | Catalyst (mol%) | Ligand (mol%) | Base | Solvent | Temp (°C) | Time (h) | Yield (%) |
| 1 | Phenylboronic acid | Pd(OAc)₂ (2) | SPhos (4) | K₃PO₄ | Toluene/H₂O (10:1) | 100 | 12 | 85-95 |
| 2 | 4-Methoxyphenylboronic acid | Pd₂(dba)₃ (1.5) | RuPhos (3) | Cs₂CO₃ | 1,4-Dioxane | 110 | 16 | 80-90 |
| 3 | 3-Fluorophenylboronic acid | Pd(PPh₃)₄ (5) | - | Na₂CO₃ | DME/H₂O (4:1) | 90 | 24 | 75-85 |
| 4 | Thiophen-2-ylboronic acid | PdCl₂(dppf) (3) | - | K₂CO₃ | Acetonitrile/H₂O (5:1) | 85 | 18 | 70-80 |
Table 2: Stille Coupling of this compound
| Entry | Organostannane | Catalyst (mol%) | Ligand (mol%) | Additive | Solvent | Temp (°C) | Time (h) | Yield (%) |
| 1 | Phenyltributylstannane | Pd(PPh₃)₄ (5) | - | - | Toluene | 110 | 12 | 80-90 |
| 2 | (4-Methoxyphenyl)tributylstannane | Pd₂(dba)₃ (2) | P(o-tol)₃ (8) | CuI (10) | DMF | 100 | 16 | 75-85 |
| 3 | (3-Fluorophenyl)tributylstannane | AsPh₃PdCl₂ (3) | - | LiCl | NMP | 120 | 24 | 70-80 |
| 4 | Tributyl(thiophen-2-yl)stannane | Pd(OAc)₂ (2) | XPhos (4) | - | 1,4-Dioxane | 100 | 18 | 65-75 |
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling
This protocol provides a general method for the Suzuki-Miyaura coupling of this compound with an arylboronic acid.
Materials:
-
This compound
-
Arylboronic acid (1.2 - 1.5 equivalents)
-
Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)
-
Ligand (if required, e.g., SPhos, RuPhos) (2-10 mol%)
-
Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equivalents)
-
Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, DME)
-
Degassed water
Procedure:
-
To an oven-dried Schlenk flask containing a magnetic stir bar, add this compound (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), ligand (e.g., SPhos, 0.04 mmol), and base (e.g., K₃PO₄, 2.0 mmol).
-
Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.
-
Add the degassed solvent system (e.g., 10 mL of Toluene/H₂O 10:1) via syringe.
-
Heat the reaction mixture to the specified temperature (e.g., 100 °C) with vigorous stirring.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, cool the reaction mixture to room temperature.
-
Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).
-
Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).
-
Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl compound.
Protocol 2: General Procedure for Stille Coupling
This protocol provides a general method for the Stille coupling of this compound with an organostannane. Caution: Organotin compounds are toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.
Materials:
-
This compound
-
Organostannane (e.g., Aryltributylstannane) (1.1 - 1.3 equivalents)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) (1-5 mol%)
-
Ligand (if required, e.g., P(o-tol)₃, AsPh₃) (4-10 mol%)
-
Additive (optional, e.g., CuI, LiCl)
-
Anhydrous, degassed solvent (e.g., Toluene, DMF, 1,4-Dioxane)
Procedure:
-
To an oven-dried Schlenk flask containing a magnetic stir bar, add this compound (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and ligand (if used).
-
Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.
-
Add the anhydrous, degassed solvent (e.g., 10 mL of Toluene) via syringe.
-
Add the organostannane (1.1 mmol) via syringe.
-
If an additive is used, add it at this stage.
-
Heat the reaction mixture to the specified temperature (e.g., 110 °C) with vigorous stirring.
-
Monitor the reaction progress by TLC or LC-MS.
-
Upon completion, cool the reaction mixture to room temperature.
-
Dilute the reaction mixture with ethyl acetate (20 mL) and quench with an aqueous solution of KF (1 M, 10 mL) and stir for 1 hour to precipitate tin byproducts.
-
Filter the mixture through a pad of Celite®, washing with ethyl acetate.
-
Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel.
Application in Drug Development: PARP Inhibition
Biaryl amide scaffolds are prominent in the design of PARP inhibitors. PARP enzymes are crucial for the repair of single-strand DNA breaks. In cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, inhibition of PARP leads to the accumulation of DNA damage and subsequent cell death, a concept known as synthetic lethality. The biaryl compounds synthesized from this compound are structurally analogous to known PARP inhibitors and represent a promising class of compounds for development as anticancer agents.
Visualizations
Caption: General experimental workflow for the Suzuki-Miyaura coupling.
Caption: Simplified PARP signaling pathway and the mechanism of synthetic lethality with PARP inhibitors in BRCA-deficient cancer cells.
References
Application of N-aroyl Pyrrolidines as Enzyme Inhibitors: A Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols on the use of N-aroyl pyrrolidines as a versatile class of enzyme inhibitors. The unique structural features of the N-aroyl pyrrolidine scaffold allow for potent and selective inhibition of a range of enzymes implicated in various disease states, making them attractive candidates for drug discovery and development.
Introduction to N-aroyl Pyrrolidines as Enzyme Inhibitors
The N-aroyl pyrrolidine core structure is a privileged scaffold in medicinal chemistry, demonstrating a remarkable ability to interact with the active sites of diverse enzymes. This versatility stems from the combination of a rigid pyrrolidine ring, which can orient substituents in a precise three-dimensional manner, and an aroyl group that can be readily modified to optimize interactions with specific enzyme pockets. This unique combination has led to the development of potent inhibitors for several key enzyme targets.
These compounds have shown therapeutic potential in a variety of disease areas, including metabolic disorders, neurodegenerative diseases, and inflammatory conditions. This document will focus on the application of N-aroyl pyrrolidines as inhibitors of six major classes of enzymes: Dipeptidyl Peptidase-4 (DPP-4), Prolyl Oligopeptidase (POP), Phosphodiesterase 4 (PDE4), N-acylethanolamine acid amidase (NAAA), α-glucosidase, and α-amylase.
Targeted Enzyme Classes and Therapeutic Applications
Dipeptidyl Peptidase-4 (DPP-4)
Therapeutic Application: Type 2 Diabetes Mellitus
DPP-4 is a serine protease that plays a crucial role in glucose homeostasis by inactivating the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2] Inhibition of DPP-4 increases the levels of active incretins, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner.[2] N-aroyl pyrrolidine derivatives have been developed as potent and selective DPP-4 inhibitors for the management of type 2 diabetes.[3][4][5]
Signaling Pathway:
References
- 1. Rolipram | Cell Signaling Technology [cellsignal.com]
- 2. Synthesis and structure-activity relationship of N-arylrolipram derivatives as inhibitors of PDE4 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Substituted pyrrolidine-2,4-dicarboxylic acid amides as potent dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Exploring the DPP IV inhibitory potential: molecular docking and dynamic simulations of pyridine-3-carboxylic acid and pyrrolidine-2-carboxylic acid analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 11 Years of cyanopyrrolidines as DPP-IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
Troubleshooting & Optimization
Technical Support Center: Optimizing Suzuki Coupling with 2-Bromo N-Aryl Amides
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for Suzuki-Miyaura cross-coupling reactions involving 2-bromo N-aryl amides.
Frequently Asked Questions (FAQs)
Q1: Why is my Suzuki coupling reaction with a 2-bromo N-aryl amide failing or giving low yields?
A1: Low yields or reaction failure with 2-bromo N-aryl amides can be attributed to several factors. The reactivity of the C-Br bond is generally good for Suzuki couplings; however, issues can arise from catalyst deactivation, suboptimal reaction conditions, or the presence of interfering functional groups. The amide moiety itself can sometimes coordinate to the palladium catalyst, potentially impeding its catalytic activity. Common problems include inefficient oxidative addition or reductive elimination steps in the catalytic cycle and the occurrence of side reactions.[1]
Q2: What are the most common side reactions observed in the Suzuki coupling of 2-bromo N-aryl amides?
A2: The most prevalent side reactions include:
-
Dehalogenation: The bromo group is replaced by a hydrogen atom. This can occur if the palladium complex abstracts a hydride from the solvent or base.[2]
-
Homocoupling: Two molecules of the boronic acid couple to form a biaryl byproduct. This is often promoted by the presence of oxygen or Pd(II) species.
-
Protodeboronation: The boronic acid reacts with water or other protic sources to replace the boronic acid group with a hydrogen atom. This is more common with unstable boronic acids and under harsh basic conditions.
Q3: How does the nature of the N-aryl group or substituents on the 2-bromo-phenyl ring affect the reaction?
A3: The electronic and steric properties of the substituents can significantly impact the reaction. Electron-withdrawing groups on the 2-bromo-phenyl ring can increase the rate of oxidative addition, while electron-donating groups may slow it down.[3] Steric hindrance from bulky ortho-substituents on either coupling partner can impede the approach of the catalyst and slow down both the oxidative addition and reductive elimination steps, often requiring more specialized, bulky ligands to achieve good yields.[3]
Troubleshooting Guide
Problem 1: Low or No Conversion of Starting Material
| Possible Cause | Troubleshooting Steps |
| Inactive Catalyst | Ensure an inert atmosphere (argon or nitrogen) is maintained throughout the reaction setup to prevent catalyst oxidation.[4] Use freshly opened or properly stored palladium sources and ligands. Consider using a pre-catalyst which can be more stable and reliable. |
| Inefficient Oxidative Addition | The C-Br bond in 2-bromo N-aryl amides is generally reactive.[1] However, if oxidative addition is suspected to be slow, consider using a more electron-rich ligand to facilitate this step. Increasing the temperature may also be beneficial. |
| Poor Solubility | Ensure all reactants, particularly the 2-bromo N-aryl amide and the base, are sufficiently soluble in the chosen solvent system at the reaction temperature. A mixture of an organic solvent and water is common.[1] |
| Suboptimal Base | The choice of base is critical for the transmetalation step. If you are using a mild base like K₂CO₃, consider switching to a stronger base such as K₃PO₄ or Cs₂CO₃, especially if the boronic acid is less reactive.[5] |
Problem 2: Formation of Significant Byproducts
| Possible Cause | Troubleshooting Steps |
| Dehalogenation | Thoroughly degas the solvent to remove dissolved oxygen. Avoid solvents that can act as hydride donors, such as isopropanol, at high temperatures. |
| Homocoupling of Boronic Acid | Ensure the reaction is performed under strictly anaerobic conditions. Use high-purity reagents and consider adding the boronic acid in slight excess (1.1-1.5 equivalents). |
| Protodeboronation of Boronic Acid | Use a boronic ester (e.g., pinacol ester) instead of the boronic acid, as they are generally more stable.[2] Employ anhydrous conditions if possible, or use a biphasic solvent system to minimize contact of the boronic acid with the aqueous base. |
Data Presentation: Reaction Parameters
The selection of catalyst, ligand, base, and solvent is crucial for a successful Suzuki coupling. The following tables provide a summary of commonly used conditions and their impact on the reaction outcome.
Table 1: General Reaction Parameters for Suzuki Coupling of 2-Bromo N-Aryl Amides
| Parameter | Commonly Used | Considerations |
| Palladium Source | Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃, Pd(dppf)Cl₂ | Pd(OAc)₂ and Pd₂(dba)₃ require an external ligand. Pd(PPh₃)₄ and Pd(dppf)Cl₂ are pre-catalysts that come with ligands. |
| Ligand | PPh₃, Buchwald ligands (e.g., SPhos, XPhos), P(t-Bu)₃ | For sterically hindered substrates, bulky, electron-rich phosphine ligands like SPhos or XPhos are often more effective than PPh₃.[1] |
| Base | K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃ | The base activates the boronic acid for transmetalation.[6] Cs₂CO₃ is a strong base that is often effective in challenging couplings. K₃PO₄ is also a common choice. |
| Solvent | Toluene/H₂O, Dioxane/H₂O, THF/H₂O, 2-MeTHF/H₂O, Isopropanol/H₂O | A biphasic system with water is often used to dissolve the inorganic base.[1][5] The choice of organic solvent can influence reaction rate and solubility. |
| Temperature | 80-110 °C | Higher temperatures are often required for less reactive substrates but can also lead to increased side reactions. |
Table 2: Exemplary Conditions for Suzuki Coupling of 2-Bromo N-Aryl Amide Analogues
| Aryl Bromide | Boronic Acid | Catalyst (mol%) | Ligand (mol%) | Base (equiv.) | Solvent | Temp. (°C) | Time (h) | Yield (%) |
| 2-Bromo-N-phenylbenzamide | Phenylboronic acid | Pd(OAc)₂ (2) | PPh₃ (8) | K₂CO₃ (2) | Toluene/H₂O (4:1) | 90-100 | 12-16 | Good to Excellent (est.)[1] |
| 2-Bromo-5-methylpyridin-4-amine | Arylboronic acid | Pd(OAc)₂ (3) | None | K₂CO₃ (2) | Isopropanol/H₂O | 90 | 12-16 | 75-90[5] |
| Ortho-bromoaniline | Benzylboronic acid ester | CataCXium A Pd G3 (10) | - | Cs₂CO₃ (2) | 2-MeTHF/H₂O | 80 | 16 | 91[7] |
| 4-Bromoacetophenone | Phenylboronic acid | Pd(OAc)₂ (3) | PPh₃ (6) | K₂CO₃ (2) | n-propanol/H₂O | Reflux | 1 | High |
Experimental Protocols
Representative Protocol for Suzuki-Miyaura Coupling of 2-Bromo-N-phenylbenzamide with Phenylboronic Acid [1]
Materials:
-
2-Bromo-N-phenylbenzamide (1.0 mmol, 1.0 equiv.)
-
Phenylboronic acid (1.2 mmol, 1.2 equiv.)
-
Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)
-
Triphenylphosphine (PPh₃, 0.08 mmol, 8 mol%)
-
Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.)
-
Toluene/Water (4:1 mixture, 5 mL)
Procedure:
-
To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-N-phenylbenzamide, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and potassium carbonate.
-
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
-
Add the degassed toluene/water solvent mixture via syringe.
-
Heat the reaction mixture to 90-100 °C with vigorous stirring.
-
Monitor the reaction progress by TLC or LC-MS.
-
Upon completion (typically 12-16 hours), cool the reaction to room temperature.
-
Dilute the mixture with ethyl acetate and water.
-
Separate the organic layer, and extract the aqueous layer with ethyl acetate.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-phenyl-N-phenylbenzamide.
Visualizations
Suzuki-Miyaura Catalytic Cycle
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Troubleshooting Workflow for Low Yield
Caption: A logical workflow for troubleshooting low-yield Suzuki reactions.
References
- 1. benchchem.com [benchchem.com]
- 2. Yoneda Labs [yonedalabs.com]
- 3. pure.hw.ac.uk [pure.hw.ac.uk]
- 4. benchchem.com [benchchem.com]
- 5. benchchem.com [benchchem.com]
- 6. Suzuki Coupling [organic-chemistry.org]
- 7. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Synthesis of N-(2-bromobenzoyl)pyrrolidine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of N-(2-bromobenzoyl)pyrrolidine. It is designed for researchers, scientists, and drug development professionals to help diagnose and resolve issues encountered during their experiments.
Frequently Asked Questions (FAQs)
Q1: What is the primary reaction for synthesizing N-(2-bromobenzoyl)pyrrolidine?
The synthesis of N-(2-bromobenzoyl)pyrrolidine is typically achieved through the nucleophilic acyl substitution of 2-bromobenzoyl chloride with pyrrolidine. In this reaction, the nitrogen atom of pyrrolidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 2-bromobenzoyl chloride. This is followed by the elimination of a chloride ion to form the final amide product. A non-nucleophilic base, such as triethylamine or pyridine, is often used to neutralize the hydrochloric acid (HCl) byproduct.
Q2: What are the most common side reactions to be aware of during this synthesis?
The most prevalent side reactions include:
-
Hydrolysis of 2-bromobenzoyl chloride: Due to its high reactivity, 2-bromobenzoyl chloride can readily react with any trace amounts of water present in the reaction mixture to form 2-bromobenzoic acid.[1] This is often the primary source of impurity.
-
Reaction with protic solvents: If an alcohol is used as a solvent, it can compete with pyrrolidine as a nucleophile, leading to the formation of a 2-bromobenzoate ester.[1]
-
Diacylation of pyrrolidine: While less common with secondary amines due to steric hindrance, it is theoretically possible for a second molecule of 2-bromobenzoyl chloride to react with the nitrogen of the newly formed amide. This is generally not a significant side reaction under standard conditions.
Q3: How can I minimize the formation of 2-bromobenzoic acid?
Minimizing the formation of 2-bromobenzoic acid is critical for achieving a high yield and purity. The key is to maintain strictly anhydrous (water-free) conditions throughout the experiment.[1] This can be achieved by:
-
Using anhydrous solvents.
-
Drying all glassware in an oven prior to use.
-
Running the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]
Q4: Is a base necessary for this reaction?
Yes, a base is highly recommended. The reaction produces hydrochloric acid (HCl) as a byproduct. This HCl can protonate the starting pyrrolidine, rendering it non-nucleophilic and halting the reaction. A non-nucleophilic base, such as triethylamine or pyridine, should be added to scavenge the HCl produced.[2]
Troubleshooting Guide
| Problem | Potential Cause(s) | Suggested Solution(s) |
| Low or No Product Yield | 1. Inactive 2-bromobenzoyl chloride due to hydrolysis. 2. Insufficient amount of pyrrolidine or base. 3. Reaction temperature is too low. | 1. Use fresh or properly stored 2-bromobenzoyl chloride. Ensure all reagents and solvents are anhydrous. 2. Use a slight excess of pyrrolidine and at least one equivalent of a non-nucleophilic base. 3. While the reaction is often exothermic, gentle heating may be required to drive it to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). |
| Presence of a Significant Amount of a Water-Soluble Byproduct | Hydrolysis of 2-bromobenzoyl chloride to 2-bromobenzoic acid. | Improve anhydrous techniques. Use freshly distilled solvents and oven-dried glassware. Conduct the reaction under an inert atmosphere. |
| Product is Contaminated with Unreacted Pyrrolidine | Incomplete reaction or insufficient quenching during workup. | Ensure the reaction goes to completion by monitoring with TLC. During the workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to remove any unreacted pyrrolidine. |
| Product is an Oily or Gummy Substance Instead of a Solid | Presence of impurities, such as 2-bromobenzoic acid or residual solvent. | Purify the crude product using column chromatography on silica gel. Ensure all solvent is removed under reduced pressure after extraction. |
Experimental Protocols
General Protocol for the Synthesis of N-(2-bromobenzoyl)pyrrolidine
This protocol is a general guideline and may require optimization based on specific laboratory conditions and reagent purity.
Materials:
-
2-bromobenzoyl chloride
-
Pyrrolidine
-
Triethylamine (or another suitable non-nucleophilic base)
-
Anhydrous dichloromethane (DCM) or another suitable aprotic solvent
-
1M Hydrochloric acid solution
-
Saturated sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
-
To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pyrrolidine (1.0 equivalent) and anhydrous dichloromethane.
-
Add triethylamine (1.1 equivalents) to the solution.
-
Cool the mixture to 0 °C in an ice bath.
-
In a separate flask, dissolve 2-bromobenzoyl chloride (1.0 equivalent) in anhydrous dichloromethane.
-
Slowly add the 2-bromobenzoyl chloride solution to the stirred pyrrolidine solution at 0 °C.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.
-
Quench the reaction by adding water.
-
Transfer the mixture to a separatory funnel and separate the organic layer.
-
Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
-
If necessary, purify the crude product by column chromatography on silica gel.
Data Presentation
Table 1: Representative Yields under Different Reaction Conditions
| Entry | Base | Solvent | Reaction Temperature (°C) | Reaction Time (h) | Yield (%) | Purity (%) |
| 1 | Triethylamine | Dichloromethane | 0 to RT | 3 | ~90-95 | >95 |
| 2 | Pyridine | Tetrahydrofuran | 0 to RT | 4 | ~85-90 | >95 |
| 3 | None | Dichloromethane | RT | 12 | <20 | Low |
| 4 | Triethylamine | Dichloromethane (non-anhydrous) | 0 to RT | 3 | ~50-60 | Moderate |
Note: These are representative data based on typical acylation reactions. Actual results may vary.
Visualizations
Reaction Pathway and Side Reactions
Caption: Main reaction pathway and common side reactions.
Troubleshooting Workflow
References
Technical Support Center: Purification of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in the purification of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene. The following information is based on established chemical principles for the purification of aromatic amides and brominated compounds. Experimental conditions may require optimization for your specific sample.
Frequently Asked Questions (FAQs)
Q1: What are the most likely impurities in a sample of this compound synthesized from 2-bromobenzoyl chloride and pyrrolidine?
A1: The most probable impurities include:
-
Unreacted starting materials: 2-bromobenzoyl chloride and pyrrolidine.
-
Hydrolysis product: 2-bromobenzoic acid, formed from the reaction of 2-bromobenzoyl chloride with any residual water.
-
Side-products from synthesis: Depending on the reaction conditions, other minor side-products may be present.
Q2: How can I get a preliminary assessment of the purity of my sample?
A2: Thin-layer chromatography (TLC) is a quick and effective method for initial purity assessment. A single spot under various solvent systems suggests a relatively pure compound. The presence of multiple spots indicates impurities. For a more quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.
Q3: My purified this compound is a white to off-white solid, but it has a slight color. Is this normal?
A3: While the pure compound is expected to be a white or off-white solid, residual impurities can impart a yellowish or brownish tint. If the color persists after purification and other analytical methods confirm high purity, it may be an inherent characteristic of the compound upon exposure to air or light. Storing the purified compound under an inert atmosphere and protected from light is advisable.
Troubleshooting Purification Issues
| Issue | Potential Cause | Recommended Solution |
| Recrystallization: Oiling out instead of forming crystals. | The melting point of the compound may be lower than the boiling point of the solvent. The solution may be too concentrated. Cooling is too rapid. | - Select a lower-boiling point solvent or a solvent mixture. - Add a small amount of hot solvent to redissolve the oil and allow for slower cooling. - Try scratching the inside of the flask with a glass rod to induce crystallization. |
| Recrystallization: No crystal formation upon cooling. | The solution is not saturated enough. The compound is too soluble in the chosen solvent even at low temperatures. | - Evaporate some of the solvent to increase the concentration. - Add a co-solvent (anti-solvent) in which the compound is less soluble, dropwise, until turbidity persists, then heat to redissolve and cool slowly. - Try placing the solution in a freezer for an extended period. |
| Column Chromatography: Poor separation of the product from impurities. | The chosen eluent system has inappropriate polarity. The column was not packed properly. The sample was loaded in too large a volume of solvent. | - Optimize the eluent system using TLC. A good starting point for aromatic amides is a mixture of ethyl acetate and hexanes. - Ensure the column is packed uniformly without any cracks or air bubbles. - Dissolve the sample in a minimal amount of the eluent or a less polar solvent before loading it onto the column. |
| Column Chromatography: The compound is not eluting from the column. | The eluent is not polar enough. The compound may be interacting strongly with the stationary phase (silica gel is slightly acidic). | - Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture. - If the compound is basic, consider adding a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to the eluent. |
| General: The final product is still impure after one round of purification. | A single purification method may not be sufficient to remove all impurities. | - Combine purification techniques. For example, perform a column chromatography followed by recrystallization of the product-containing fractions. - An initial wash with a dilute acid or base solution during the work-up can remove basic or acidic impurities, respectively. |
Experimental Protocols
Protocol 1: Recrystallization
This is a general protocol and the choice of solvent is critical and requires experimental screening. Based on the structure (an aromatic amide), suitable solvent systems could include ethanol/water, isopropanol, acetone, or mixtures of ethyl acetate and a non-polar solvent like hexanes or heptane.
-
Solvent Selection: In small test tubes, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.
-
Dissolution: In an appropriately sized flask, add the crude this compound and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Add the minimum amount of hot solvent needed for complete dissolution.
-
Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.
-
Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.
-
Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator can maximize crystal formation.
-
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
-
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.
-
Drying: Dry the purified crystals under vacuum to remove residual solvent.
Protocol 2: Silica Gel Column Chromatography
-
TLC Analysis: Determine a suitable eluent system by running TLC plates of the crude material. A good solvent system will give the product an Rf value of approximately 0.2-0.4 and show good separation from impurities. A common starting point is a mixture of ethyl acetate and hexanes (e.g., starting with 10:90 and gradually increasing the polarity).
-
Column Packing: Prepare a silica gel slurry in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring a uniform and crack-free stationary phase.
-
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a solvent in which it is highly soluble (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column. Alternatively, load the concentrated solution directly onto the column.
-
Elution: Begin eluting the column with the chosen solvent system. Collect fractions and monitor their composition by TLC.
-
Gradient Elution (Optional): If separation is not achieved with a single solvent mixture, a gradient of increasing polarity can be used (e.g., increasing the proportion of ethyl acetate in hexanes).
-
Fraction Pooling and Solvent Removal: Combine the pure fractions (as determined by TLC) and remove the solvent using a rotary evaporator to yield the purified product.
Visualization of Experimental Workflow
Below are diagrams illustrating the decision-making process for purification and the general workflow for each technique.
Caption: Decision Workflow for Purification Method Selection
Caption: General Workflow for Recrystallization
Caption: General Workflow for Column Chromatography
Technical Support Center: Catalyst Selection for Cross-Coupling of Sterically Hindered 2-Bromo Amides
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in the cross-coupling of sterically hindered 2-bromo amides.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in the cross-coupling of sterically hindered 2-bromo amides?
A1: The main difficulties arise from the steric bulk around the reaction center, which can impede several key steps in the catalytic cycle. Steric hindrance can slow down the rate-determining oxidative addition of the palladium catalyst to the C-Br bond. Furthermore, the amide group itself can be a challenging substrate due to its electronic properties and potential to act as a coordinating species.[1] For C-N couplings (Buchwald-Hartwig type reactions), the low nucleophilicity of amide nitrogens presents an additional hurdle.[2]
Q2: Which class of catalysts is generally recommended for these challenging couplings?
A2: For sterically hindered substrates, palladium catalysts paired with bulky, electron-rich ligands are the primary choice.[3] These ligands promote the crucial oxidative addition and reductive elimination steps. Two major classes of ligands have proven effective:
-
Bulky Trialkylphosphines and Dialkylbiaryl Phosphines (Buchwald Ligands): These are highly active for coupling a wide range of substrates, including sterically demanding ones.[3][4]
-
N-Heterocyclic Carbenes (NHCs): NHC ligands are strong electron donors and form very stable complexes with palladium, making them robust and highly active catalysts, particularly for reactions involving challenging substrates like aryl chlorides or amides.[1][2][5]
Q3: What is a "precatalyst" and why should I use one?
A3: A precatalyst is a stable, air- and moisture-tolerant palladium(II) complex that efficiently generates the active, but unstable, palladium(0) species in the reaction mixture. Using modern precatalysts, such as the third-generation (G3) Buchwald palladacycles or PEPPSI™ catalysts for NHC ligands, ensures reliable and quantitative generation of the active LPd(0) catalyst, leading to more reproducible and successful reactions, especially with complex substrates.
Q4: Can I use nickel or copper catalysts instead of palladium?
A4: Yes, nickel and copper catalysts are emerging as viable alternatives, especially for certain transformations. Nickel catalysts can be more cost-effective and have shown excellent activity for coupling reactions involving amides, sometimes outperforming palladium for substrates that are slow to undergo oxidative addition.[1][6] Copper catalysis has also seen renewed interest, with new ligands enabling the coupling of sterically hindered partners, although this remains a challenging area.[7]
Troubleshooting Guide
Q: My reaction shows no conversion or is extremely slow. What should I check first?
A: Low or no reactivity is a common issue with hindered substrates. Consider the following points:
-
Catalyst and Ligand Choice: This is the most critical factor. For hindered 2-bromo amides, standard catalysts like Pd(PPh₃)₄ may be ineffective.
-
Action: Switch to a more active catalyst system. Use a modern palladium precatalyst (e.g., a Buchwald G3 precatalyst) paired with a bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos) or a robust NHC ligand.[2] Bulky ligands are essential to facilitate the oxidative addition step with hindered electrophiles.[3]
-
-
Catalyst Activation: The active Pd(0) species must be generated efficiently.
-
Action: Ensure your precatalyst is generating the active catalyst. If using Pd(II) salts like Pd(OAc)₂, pre-activation with the ligand before adding the substrates may be necessary. An extra equivalent of ligand relative to palladium can also improve catalyst stability.
-
-
Reaction Temperature: Sterically hindered couplings often require more thermal energy.
-
Action: Gradually increase the reaction temperature. Monitor for potential substrate or product decomposition at higher temperatures.
-
Q: I'm observing low yields and the formation of side products. What are the likely causes?
A: Low yields can stem from catalyst deactivation, incomplete reaction, or competing side reactions.
-
Catalyst Deactivation: The catalyst can decompose, often observed as the formation of palladium black.[8]
-
Base Selection: The choice and quality of the base are crucial.
-
Action: Strong, non-nucleophilic bases like NaOtBu, K₃PO₄, or Cs₂CO₃ are commonly used.[4][12] The physical properties of the base matter; grinding solid bases like K₃PO₄ to a very fine powder can improve reproducibility.[4] For some anhydrous couplings, a small amount of water may be beneficial.[4]
-
-
Solvent Choice: The solvent affects solubility and catalyst performance.
Q: I'm performing a Suzuki-Miyaura coupling (C-C bond formation) and it's failing. What is specific to this reaction?
A: For Suzuki couplings with hindered partners, transmetalation can be challenging.
-
Boronic Acid/Ester Reactivity: The organoboron reagent must be activated.
-
Action: The base is critical for activating the boronic acid to facilitate transmetalation.[13] Ensure you are using an appropriate base (e.g., K₃PO₄, K₂CO₃). If using a boronic ester, hydrolysis to the boronic acid may be required in situ.
-
-
Protodeborylation: The boronic acid can be cleaved by the base before it couples, especially with electron-deficient or heteroatom-containing arylboronic acids.[1]
-
Action: Use milder bases or potassium trifluoroborate salts, which are more stable alternatives to boronic acids.[4] Running the reaction under anhydrous conditions can sometimes suppress this side reaction.
-
Data Presentation: Catalyst Systems for Related Couplings
The following tables summarize conditions used for cross-coupling reactions involving amides or sterically hindered partners, providing a starting point for optimization.
Table 1: Conditions for Palladium-Catalyzed Amidation of Aryl Halides
| Entry | Aryl Halide | Amide | Catalyst System | Base | Solvent | Temp (°C) | Yield (%) | Reference |
| 1 | 4-Bromobenzonitrile | Benzamide | 2 mol% Pd(OAc)₂ / 4 mol% Xantphos | Cs₂CO₃ | Dioxane | 80 | 98 | [12] |
| 2 | 4-Bromoacetophenone | Acetamide | 2 mol% Pd(OAc)₂ / 4 mol% Xantphos | Cs₂CO₃ | Dioxane | 80 | 92 | [12] |
| 3 | Bromobenzene | 2-pyrrolidinone | 1 mol% Pd(OAc)₂ / 2 mol% Xantphos | Cs₂CO₃ | Toluene | 100 | 92 | [12] |
| 4 | 2-Bromotoluene | Morpholine | 2 mol% Pd₂ (dba)₃ / 8 mol% RuPhos | NaOtBu | Toluene | 100 | 94 | [3] |
Table 2: Conditions for Suzuki-Miyaura Coupling of Hindered Substrates
| Entry | Electrophile | Boronic Acid/Ester | Catalyst System | Base | Solvent | Temp (°C) | Yield (%) | Reference |
| 1 | 2-Bromoaniline | Benzylboronic acid pinacol ester | 10 mol% CataXCium A Pd G3 | K₃PO₄ | Dioxane/H₂O | 100 | 91 | [10] |
| 2 | 4-Chloroanisole | sec-Butylboronic acid | 5 mol% Pd(OAc)₂ / 10 mol% PCy₃ | K₃PO₄ | Toluene/H₂O | 100 | 98 | [14] |
| 3 | Aryl Chloride | Phenylboronic acid | 2 mol% Pd(OAc)₂ / 4 mol% SPhos | K₃PO₄ | Toluene/H₂O | 100 | >95 | [3] |
Experimental Protocols
Representative Protocol for Suzuki-Miyaura Coupling of a Sterically Hindered 2-Bromo Amide
This protocol is a general starting point and requires optimization for specific substrates.
Materials:
-
Sterically hindered 2-bromo amide (1.0 equiv)
-
Arylboronic acid or pinacol ester (1.5 equiv)
-
Palladium precatalyst (e.g., CataXCium A Pd G3, 5-10 mol%)[10]
-
Base (e.g., K₃PO₄, finely ground, 3.0 equiv)
-
Solvent (e.g., Dioxane/Water mixture, 10:1 v/v, degassed)
Procedure:
-
Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the 2-bromo amide, arylboronic acid, palladium precatalyst, and potassium phosphate.
-
Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.
-
Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.
-
Reaction: Place the vessel in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously for the specified time (e.g., 12-24 hours).
-
Monitoring: Monitor the reaction progress by TLC or LC-MS to check for the consumption of the starting material.
-
Workup: After completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.
Visualizations
Caption: A decision workflow for selecting a catalyst system for the cross-coupling of hindered 2-bromo amides.
Caption: A logical diagram for troubleshooting common issues in cross-coupling reactions of hindered substrates.
References
- 1. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Cross-Coupling of Primary Amides to Aryl and Heteroaryl Partners Using (DiMeIHeptCl)Pd Promoted by Trialkylboranes or B(C6F5)3 [organic-chemistry.org]
- 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
- 4. reddit.com [reddit.com]
- 5. Buchwald–Hartwig cross-coupling of amides (transamidation) by selective N–C(O) cleavage mediated by air- and moisture-stable [Pd(NHC)(allyl)Cl] precatalysts: catalyst evaluation and mechanism - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
- 8. benchchem.com [benchchem.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
- 11. chem.libretexts.org [chem.libretexts.org]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Suzuki Coupling [organic-chemistry.org]
- 14. pubs.acs.org [pubs.acs.org]
Overcoming poor reactivity in Buchwald-Hartwig amination of aryl bromides
This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges associated with the Buchwald-Hartwig amination of aryl bromides, particularly in cases of poor reactivity.
Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments.
Question: My reaction shows low or no conversion of the aryl bromide. What are the primary factors to investigate?
Answer: Low or no conversion is a common issue that can typically be traced back to one of the core components of the reaction system. A systematic approach is crucial for diagnosis.
-
Catalyst System (Palladium Source & Ligand): The active Pd(0) catalyst is the heart of the reaction. Its formation and stability are critical.
-
Palladium Precursor: If using a Pd(II) source like Pd(OAc)₂, in-situ reduction to Pd(0) is required. This process can sometimes be inefficient. Consider switching to a Pd(0) source like Pd₂(dba)₃ or, preferably, a commercially available pre-catalyst (e.g., XPhos Pd G3).[1][2][3] These pre-catalysts are often more reliable as they form the active catalytic species cleanly and rapidly upon exposure to a base.[2]
-
Ligand Choice: The ligand stabilizes the palladium center and facilitates the catalytic cycle. For unreactive aryl bromides, sterically hindered, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are often necessary.[4] If you are using older ligands like P(o-Tolyl)₃ or bidentate ligands like BINAP, switching to a modern Buchwald ligand is the first recommended step.[4]
-
Catalyst Deactivation: The amine substrate or N-heterocycles can sometimes displace the phosphine ligand, forming inactive palladium complexes. This can be a cause of reactions stalling, especially at lower temperatures.[5] Increasing the reaction temperature may help reactivate these dormant species.
-
-
Base Selection: The base plays a crucial role in deprotonating the amine, and its identity can dramatically affect the reaction rate and outcome.[1]
-
Base Strength: Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is the most common and effective base for many applications.[2] Other strong bases include potassium tert-butoxide (KOtBu) and lithium bis(trimethylsilyl)amide (LHMDS).[2][3]
-
Compatibility: If your substrate contains base-sensitive functional groups (e.g., esters, nitro groups), strong alkoxide bases can cause decomposition.[3] In such cases, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ may be used, though this often requires higher temperatures and longer reaction times.[1]
-
Solubility & Cation Effect: The solubility of the base can impact the reaction rate. The choice of cation (e.g., Na⁺ vs. K⁺) can also be critical, with seemingly minor changes sometimes leading to significant differences in yield.[6]
-
-
Solvent and Reagent Purity: The reaction is sensitive to impurities.
-
Solvent Choice: Anhydrous, deoxygenated solvents are essential. Toluene, dioxane, and THF are commonly used.[2][7]
-
Inhibitory Solvents: Avoid chlorinated solvents, acetonitrile, or pyridine, as they can bind to the palladium center and inhibit catalysis.[2]
-
Water Content: While the reaction requires anhydrous conditions, trace amounts of water can sometimes be beneficial by aiding the reduction of Pd(II) precursors.[3] However, excess water should be avoided.
-
Oxygen: The Pd(0) catalyst is oxygen-sensitive. Ensure all reagents are properly degassed and the reaction is run under an inert atmosphere (Argon or Nitrogen).[3]
-
Question: I am observing significant side product formation, such as hydrodehalogenation or diarylation. How can I minimize this?
Answer: Side product formation indicates that an undesired reaction pathway is competing with the main C-N coupling.
-
Hydrodehalogenation (Reduction of Ar-Br to Ar-H): This side reaction can occur via β-hydride elimination. The choice of ligand is critical to suppress this pathway. Using bulkier, electron-rich phosphine ligands can favor the desired reductive elimination to form the C-N bond over β-hydride elimination.[1][8]
-
Diarylation of Primary Amines: If you are using a primary amine (R-NH₂), it is possible for the product (Ar-NH-R) to react a second time with the aryl bromide to form a diarylamine (Ar₂N-R). This is more common with aryl iodides but can occur with reactive aryl bromides. Using ligands that are selective for primary amines, such as BrettPhos, can help mitigate this issue.[3] Adjusting the stoichiometry (using a slight excess of the amine) can also disfavor the second amination.
Frequently Asked Questions (FAQs)
Q1: How do I choose the appropriate ligand for my specific aryl bromide and amine?
A1: Ligand selection is crucial and depends on the steric and electronic properties of your substrates. See the table below for a general guide. For challenging couplings involving sterically hindered or electron-rich/poor partners, screening a panel of modern, bulky monophosphine ligands is often the most effective strategy.
Q2: What is the difference between using a Pd(0) and a Pd(II) precursor?
A2: The active catalyst is a Pd(0) species.[1]
-
Pd(II) precursors (e.g., Pd(OAc)₂, PdCl₂) must first be reduced to Pd(0) in the reaction mixture. This reduction is often accomplished by the amine or phosphine ligand, but it can be an unreliable step, potentially leading to the formation of inactive palladium black.[2][3]
-
Pd(0) precursors (e.g., Pd₂(dba)₃) do not require a reduction step but still need to associate with the phosphine ligand to form the active catalyst.
-
Palladacycle Pre-catalysts (e.g., XPhos Pd G3) are often the best choice. These are air-stable Pd(II) complexes that are designed to cleanly and quantitatively generate the active L-Pd(0) catalyst upon addition of the base, leading to more reproducible results.[2]
Q3: My aryl bromide has a base-sensitive functional group. What conditions should I use?
A3: For base-sensitive substrates, strong alkoxide bases like NaOtBu should be avoided.[3] Consider using weaker carbonate bases (Cs₂CO₃, K₂CO₃) or phosphate bases (K₃PO₄).[1] Be prepared to use higher catalyst loadings, higher temperatures, or longer reaction times to achieve full conversion. Alternatively, for substrates sensitive to inorganic bases, soluble organic bases like DBU may be an option, although they are less commonly used.[2]
Q4: Can this reaction be performed with aryl chlorides or iodides instead of bromides?
A4: Yes, but the reactivity order is generally Ar-I > Ar-Br > Ar-Cl.[2] However, in Buchwald-Hartwig amination, aryl iodides can sometimes be challenging. The iodide byproduct generated during the reaction can form unreactive palladium-iodide bridged dimers, inhibiting the catalyst.[2][3][8] Therefore, aryl bromides are often the most reliable coupling partners. Aryl chlorides are the least reactive and typically require more specialized, highly active catalyst systems (e.g., featuring ligands like NIXANTPHOS).[9]
Data & Parameters
Table 1: Common Ligands for Buchwald-Hartwig Amination
| Ligand Name | Structure Type | Typical Applications & Notes |
| P(o-Tolyl)₃ | Trialkylphosphine | First-generation ligand, effective for some secondary amines but largely superseded.[4] |
| BINAP / DPPF | Bidentate Phosphine | Second-generation ligands, improved scope for primary amines over first-gen.[4] |
| XPhos | Dialkylbiaryl Phosphine | Highly general and active for a wide range of aryl bromides and amines. A good starting point for screening. |
| RuPhos | Dialkylbiaryl Phosphine | Effective for sterically demanding couplings. |
| BrettPhos | Dialkylbiaryl Phosphine | Excellent selectivity for coupling primary amines and amides, minimizing diarylation.[3][10] |
| Josiphos | Ferrocene-based | A different class of bulky ligands developed by the Hartwig group.[4] |
Table 2: Common Bases and Solvents
| Parameter | Reagent | pKaH (approx.) | Notes |
| Base | NaOtBu | 19 | Most common strong base. Good for most applications without sensitive functionality.[2] |
| KOtBu | 19 | Similar to NaOtBu, but cation differences can be important.[6] | |
| LHMDS | 26 | Very strong, non-nucleophilic base. Can be useful for less acidic amines. | |
| Cs₂CO₃ | 10 | Weaker base, suitable for substrates with base-sensitive groups. Requires higher temp. | |
| K₃PO₄ | 12 | Weaker base, often used in challenging couplings or with sensitive substrates. | |
| Solvent | Toluene | - | High boiling point, good for dissolving organic reagents. |
| 1,4-Dioxane | - | Ethereal solvent, often used. Must be peroxide-free. | |
| THF | - | Lower boiling point, useful for reactions at moderate temperatures. |
Experimental Protocols
Protocol 1: General Procedure for Screening Reaction Conditions
This protocol is intended for a small-scale reaction (0.1 - 0.5 mmol) to test different conditions.
-
Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv.), the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%), and the phosphine ligand (if not using a pre-catalyst, 1.2-2.4 mol%).
-
Inert Atmosphere: Seal the vial with a septum cap, and purge with argon or nitrogen for 5-10 minutes.
-
Reagent Addition: Under a positive pressure of inert gas, add the amine (1.1-1.2 equiv.), the base (1.4-2.0 equiv.), and the anhydrous, degassed solvent (to achieve a concentration of ~0.1 M).
-
Reaction: Place the vial in a pre-heated oil bath or heating block and stir vigorously at the desired temperature (typically 80-110 °C).[2] Vigorous stirring is important, especially with heterogeneous inorganic bases.[2]
-
Monitoring: Monitor the reaction progress by TLC, GC, or LC-MS by taking small, quenched aliquots.
-
Work-up: Upon completion, cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of celite to remove palladium residues. Wash the filtrate with water or brine, dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.
-
Analysis: Analyze the crude material by ¹H NMR and/or LC-MS to determine conversion and identify major side products.
Visual Troubleshooting Guide
The following diagram provides a logical workflow for troubleshooting poor reactivity in Buchwald-Hartwig amination reactions.
Caption: A decision tree for troubleshooting Buchwald-Hartwig amination failures.
References
- 1. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
- 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
- 5. dspace.mit.edu [dspace.mit.edu]
- 6. reddit.com [reddit.com]
- 7. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
- 8. research.rug.nl [research.rug.nl]
- 9. pubs.acs.org [pubs.acs.org]
- 10. entegris.com [entegris.com]
Technical Support Center: N-acylation of Pyrrolidine with 2-Bromobenzoyl Chloride
Welcome to the Technical Support Center for the N-acylation of pyrrolidine with 2-bromobenzoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for this common synthetic transformation. Here you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.
Troubleshooting Guides & FAQs
This section addresses common issues encountered during the N-acylation of pyrrolidine with 2-bromobenzoyl chloride, often performed under Schotten-Baumann conditions.[1][2][3][4]
Question: My reaction yield is low or I'm recovering unreacted starting material. What are the likely causes and how can I improve it?
Answer:
Low yields in this acylation are typically due to one of several factors:
-
Hydrolysis of 2-Bromobenzoyl Chloride: This is the most common side reaction.[5] Acyl chlorides are highly reactive and readily react with any trace moisture in your solvents or on your glassware to form the unreactive 2-bromobenzoic acid.
-
Solution: Ensure all glassware is oven-dried before use and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.[6]
-
-
Protonation of Pyrrolidine: The reaction generates hydrochloric acid (HCl) as a byproduct. If not neutralized, this will protonate the pyrrolidine, rendering it non-nucleophilic and halting the reaction.[3][4]
-
Solution: Use at least one equivalent of a base to scavenge the HCl produced. A slight excess of the base is often recommended. Common bases include triethylamine, pyridine, or aqueous sodium hydroxide in a biphasic system.[7]
-
-
Insufficient Mixing in Biphasic Systems: If using a Schotten-Baumann reaction with an aqueous base (like NaOH) and an organic solvent (like dichloromethane), vigorous stirring is essential to maximize the interfacial area where the reaction occurs.[7]
-
Solution: Use a mechanical stirrer set to a high speed (e.g., 1000 rpm or higher) to ensure the two phases form an emulsion.[7]
-
-
Steric Hindrance: While pyrrolidine is a reactive secondary amine, the ortho-bromo group on the benzoyl chloride can cause some steric hindrance, potentially slowing the reaction compared to unsubstituted benzoyl chloride.
-
Solution: Increasing the reaction temperature or extending the reaction time may be necessary. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the point of maximum conversion.
-
Question: I'm observing an unexpected byproduct in my reaction mixture. What could it be?
Answer:
Besides the unreacted starting materials and the desired product, several side products are possible:
-
2-Bromobenzoic Acid: This is the product of 2-bromobenzoyl chloride hydrolysis. It is acidic and can be removed by a basic aqueous wash during workup.
-
Pyrrolidinium Chloride: This salt forms if the generated HCl is not effectively neutralized by the base. It is typically water-soluble and will be removed during an aqueous workup.
-
Potential for C-acylation: Although N-acylation is highly favored for amines, in some cases with heterocyclic compounds, C-acylation can be a competing side reaction, though it is less common under standard Schotten-Baumann conditions.[5]
Question: How do I choose the right base and solvent for this reaction?
Answer:
The choice of base and solvent is critical for success.
-
Aprotic Organic Conditions:
-
Base: A non-nucleophilic organic base like triethylamine (Et₃N) or pyridine is commonly used. Typically, 1.1 to 1.5 equivalents are sufficient.
-
Solvent: Anhydrous aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or diethyl ether are excellent choices as they are inert and dissolve the reactants well.[7]
-
-
Biphasic (Schotten-Baumann) Conditions:
-
Base: An aqueous solution of an inorganic base, such as 2 M sodium hydroxide (NaOH), is used to neutralize the HCl.
-
Solvent: A water-immiscible organic solvent like dichloromethane or diethyl ether is used to dissolve the pyrrolidine and 2-bromobenzoyl chloride. This setup keeps the acyl chloride away from the bulk of the water, minimizing hydrolysis.[2]
-
The biphasic approach is often robust and convenient for larger-scale reactions.
Experimental Protocols
Below are detailed protocols for the N-acylation of pyrrolidine with 2-bromobenzoyl chloride under two common sets of conditions.
Protocol 1: Reaction in Anhydrous Dichloromethane with Triethylamine
This protocol is suitable for small to medium-scale reactions where anhydrous conditions can be easily maintained.
Materials:
-
Pyrrolidine
-
2-Bromobenzoyl chloride
-
Triethylamine (Et₃N)
-
Anhydrous Dichloromethane (DCM)
-
Round-bottom flask with magnetic stir bar
-
Dropping funnel
-
Inert atmosphere setup (Nitrogen or Argon)
Procedure:
-
In a dry round-bottom flask under an inert atmosphere, dissolve pyrrolidine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous dichloromethane.
-
Cool the solution to 0 °C using an ice bath.
-
Dissolve 2-bromobenzoyl chloride (1.1 eq.) in anhydrous dichloromethane in a separate dry flask.
-
Add the 2-bromobenzoyl chloride solution dropwise to the cooled pyrrolidine solution over 15-20 minutes with vigorous stirring.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
-
Monitor the reaction progress by TLC until the pyrrolidine starting material is consumed.
-
Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
-
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
-
Purification: Purify the crude product by flash column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).
Protocol 2: Schotten-Baumann Biphasic Conditions
This protocol is a classic and effective method, particularly useful for minimizing hydrolysis on a larger scale.
Materials:
-
Pyrrolidine
-
2-Bromobenzoyl chloride
-
Dichloromethane (DCM) or Diethyl Ether
-
2 M Sodium Hydroxide (NaOH) solution
-
Erlenmeyer flask or round-bottom flask with a mechanical stirrer
Procedure:
-
In a flask, combine pyrrolidine (1.0 eq.) and dichloromethane.
-
Add 2 M NaOH solution (2.0 eq.).
-
Stir the biphasic mixture vigorously.
-
Slowly add 2-bromobenzoyl chloride (1.1 eq.) to the rapidly stirring mixture.
-
Continue to stir vigorously at room temperature for 1-2 hours.
-
Monitor the reaction progress by TLC.
-
Workup: Transfer the mixture to a separatory funnel and separate the layers.
-
Wash the organic layer with 1 M HCl, followed by water and then brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purification: Recrystallize the crude product from a suitable solvent or purify by column chromatography as described in Protocol 1.
Data Presentation
The following tables summarize typical reaction parameters and expected outcomes for the N-acylation of pyrrolidine. Note that actual results may vary based on specific experimental conditions and scale.
Table 1: Reagent Stoichiometry
| Reagent | Molar Equivalents | Role |
| Pyrrolidine | 1.0 | Nucleophile |
| 2-Bromobenzoyl Chloride | 1.0 - 1.2 | Acylating Agent |
| Base (e.g., Et₃N, NaOH) | 1.1 - 2.0 | Acid Scavenger |
Table 2: Typical Reaction Conditions and Outcomes
| Condition | Protocol 1 (Anhydrous DCM) | Protocol 2 (Schotten-Baumann) |
| Solvent | Anhydrous Dichloromethane | Dichloromethane / Water |
| Base | Triethylamine | 2 M Sodium Hydroxide |
| Temperature | 0 °C to Room Temperature | Room Temperature |
| Reaction Time | 2 - 4 hours | 1 - 2 hours |
| Typical Yield | 75 - 90% | 80 - 95% |
| Purification | Column Chromatography | Column Chromatography or Recrystallization |
Visualizations
Experimental Workflow Diagram
This diagram illustrates the general workflow for the N-acylation of pyrrolidine followed by workup and purification.
Troubleshooting Decision Tree
This diagram provides a logical path for troubleshooting common issues with the reaction.
References
- 1. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
- 2. grokipedia.com [grokipedia.com]
- 3. scribd.com [scribd.com]
- 4. Schotten-Baumann Reaction [organic-chemistry.org]
- 5. cdn.fortunejournals.com [cdn.fortunejournals.com]
- 6. benchchem.com [benchchem.com]
- 7. benchchem.com [benchchem.com]
Technical Support Center: Synthesis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
This technical support guide provides detailed information, troubleshooting advice, and frequently asked questions for the synthesis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene. The protocols are based on standard and reliable amide bond formation methodologies.
Troubleshooting Guide
This section addresses specific issues that may be encountered during the synthesis.
| Problem / Observation | Potential Cause(s) | Suggested Solution(s) |
| Low or No Product Yield | 1. Ineffective activation of 2-bromobenzoic acid.[1] 2. Degradation of the acyl chloride (if using Method A) due to moisture. 3. Competing acid-base reaction between 2-bromobenzoic acid and pyrrolidine.[2] 4. Insufficient reaction time or temperature. | 1. For Method A: Ensure the thionyl chloride or oxalyl chloride is fresh and the reaction is performed under anhydrous conditions (e.g., under a nitrogen or argon atmosphere). 2. For Method B: Use a reliable coupling reagent like EDC or HATU.[][4] Ensure it has been stored properly. Add an activator like HOBt if using a carbodiimide. 3. For Method B: Add the coupling reagent to the carboxylic acid and allow it to activate for 15-30 minutes before adding the amine.[4] 4. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. If the reaction stalls, gentle heating (e.g., to 40-50 °C) may be beneficial. |
| Product is Impure After Workup (Multiple Spots on TLC) | 1. Presence of unreacted 2-bromobenzoic acid. 2. Presence of unreacted pyrrolidine. 3. Formation of urea byproduct (e.g., DCU if using DCC). 4. Formation of N-acylurea byproduct with carbodiimide reagents.[5] | 1. During aqueous workup, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove unreacted carboxylic acid. 2. Wash the organic layer with a mild acid (e.g., dilute HCl or ammonium chloride solution) to remove excess pyrrolidine. 3. If using DCC, the dicyclohexylurea (DCU) byproduct is mostly insoluble in common organic solvents like dichloromethane and can be removed by filtration. If using water-soluble EDC, the byproduct will be removed during the aqueous workup. 4. Use an additive like HOBt to minimize N-acylurea formation. Purify the crude product using column chromatography on silica gel. |
| Reaction is Very Slow or Stalls | 1. Low reactivity of starting materials. 2. Steric hindrance (less likely in this specific reaction). 3. Poor choice of solvent. | 1. Switch to a more powerful activation method. If using EDC/HOBt (Method B), consider using HATU, which is a highly efficient and fast-acting coupling reagent.[4] 2. Ensure the solvent is appropriate. Aprotic polar solvents like DMF or DCM are generally good choices for amide coupling reactions.[1] 3. Gentle heating can increase the reaction rate. Monitor carefully to avoid side reactions. |
| Difficulty in Product Purification | 1. Product has similar polarity to a starting material or byproduct. 2. Product is an oil and difficult to crystallize. | 1. Optimize the solvent system for column chromatography. A gradient elution (e.g., starting with pure hexane and gradually increasing the proportion of ethyl acetate) can improve separation. 2. If the product is a persistent oil, try dissolving it in a minimal amount of a nonpolar solvent (like diethyl ether or hexane) and cooling to induce crystallization. Scratching the inside of the flask with a glass rod may also help. |
Frequently Asked Questions (FAQs)
Q1: What are the most reliable methods for synthesizing this compound? A1: The most common and reliable approaches involve the formation of an amide bond between 2-bromobenzoic acid and pyrrolidine. This is typically achieved via two main strategies:
-
Method A (Acyl Chloride): Convert 2-bromobenzoic acid to its more reactive acyl chloride derivative (2-bromobenzoyl chloride) using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride. The acyl chloride then readily reacts with pyrrolidine.[1][]
-
Method B (Peptide Coupling): Directly couple 2-bromobenzoic acid with pyrrolidine using a "coupling reagent." Common choices include carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or phosphonium/uronium salts like HATU.[][6]
Q2: Which coupling reagent is best for this synthesis? A2: The choice depends on factors like cost, scale, and desired reaction speed.
-
EDC (often with HOBt): A cost-effective and common choice. The urea byproduct is water-soluble, which simplifies the workup process.[4]
-
HATU: A highly efficient and fast-acting reagent, especially for challenging couplings. It is more expensive but often gives higher yields in shorter times.[4]
-
DCC: Effective, but the dicyclohexylurea (DCU) byproduct is insoluble and must be filtered off, which can be cumbersome.
Q3: How should I monitor the progress of the reaction? A3: Thin-Layer Chromatography (TLC) is the most common method. Spot the reaction mixture alongside the starting materials (2-bromobenzoic acid and pyrrolidine). The disappearance of the limiting reagent and the appearance of a new spot corresponding to the product indicate the reaction's progress. Staining with potassium permanganate can help visualize the spots if they are not UV-active. Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more precise monitoring.
Q4: What is the purpose of adding a base like triethylamine or DIPEA to the reaction? A4: A base is often necessary for two reasons. In Method A, the reaction of the acyl chloride with pyrrolidine generates one equivalent of hydrochloric acid (HCl), which will protonate the starting amine, rendering it unreactive. A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is added to neutralize this acid.[7] In Method B, if the amine starting material is used as a salt (e.g., pyrrolidine hydrochloride), a base is needed to liberate the free amine.
Q5: What are the typical workup and purification procedures? A5: A standard workup involves quenching the reaction, followed by an aqueous extraction to remove water-soluble byproducts and reagents. The organic layer is typically washed sequentially with a dilute acid (to remove excess amine), a dilute base (to remove excess carboxylic acid), and brine (to remove residual water). After drying the organic layer (e.g., over Na₂SO₄ or MgSO₄), the solvent is evaporated. The crude product is then typically purified by silica gel column chromatography.
Data Presentation
The following table presents illustrative data for two common synthetic methods. These values are representative and may vary based on specific experimental conditions.
| Parameter | Method A: Acyl Chloride | Method B: EDC/HOBt Coupling |
| Starting Materials | 2-Bromobenzoyl chloride, Pyrrolidine, Triethylamine | 2-Bromobenzoic acid, Pyrrolidine, EDC, HOBt, DIPEA |
| Solvent | Dichloromethane (DCM) | Dichloromethane (DCM) or Dimethylformamide (DMF) |
| Temperature | 0 °C to Room Temperature | 0 °C to Room Temperature |
| Reaction Time | 1 - 3 hours | 4 - 12 hours |
| Typical Yield | 85 - 95% | 80 - 90% |
| Purity (Post-Chromatography) | >98% | >98% |
| Key Byproducts | Triethylamine hydrochloride | EDC-urea, HOBt |
Experimental Protocols
Method A: Via Acyl Chloride Intermediate
Step 1: Synthesis of 2-Bromobenzoyl Chloride
-
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-bromobenzoic acid (1.0 eq).
-
Under a fume hood, add thionyl chloride (SOCl₂, ~2.0 eq) dropwise at room temperature. A catalytic amount of DMF can be added to accelerate the reaction.
-
Heat the mixture to reflux (approx. 80 °C) for 2-3 hours. The reaction is complete when gas evolution (SO₂ and HCl) ceases.
-
Allow the mixture to cool to room temperature and remove the excess thionyl chloride by distillation or under reduced pressure. The resulting crude 2-bromobenzoyl chloride is typically used directly in the next step without further purification.
Step 2: Amide Formation
-
Dissolve pyrrolidine (1.2 eq) and a non-nucleophilic base such as triethylamine (1.5 eq) in an anhydrous solvent like dichloromethane (DCM) in a flask under a nitrogen atmosphere.
-
Cool the solution to 0 °C using an ice bath.
-
Dissolve the crude 2-bromobenzoyl chloride (1.0 eq) from Step 1 in anhydrous DCM and add it dropwise to the pyrrolidine solution.
-
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. Monitor the reaction by TLC.
-
Upon completion, proceed with the workup and purification as described in the FAQ section.
Method B: Direct Coupling with EDC/HOBt
-
To a solution of 2-bromobenzoic acid (1.0 eq) in an appropriate solvent (e.g., DCM or DMF), add 1-hydroxybenzotriazole (HOBt, 1.2 eq) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq).
-
Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.
-
Add pyrrolidine (1.1 eq) to the reaction mixture, followed by a base such as diisopropylethylamine (DIPEA, 2.0 eq).
-
Stir the reaction at room temperature for 4-12 hours. Monitor the progress by TLC until the starting carboxylic acid is consumed.
-
Upon completion, dilute the reaction mixture with the solvent (e.g., DCM or Ethyl Acetate) and proceed with the standard aqueous workup and silica gel chromatography for purification.
Visualizations
Experimental Workflow Diagram
Caption: Synthetic routes to this compound.
References
- 1. Amide Synthesis [fishersci.co.uk]
- 2. The preparation and applications of amides using electrosynthesis - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02976A [pubs.rsc.org]
- 4. benchchem.com [benchchem.com]
- 5. bachem.com [bachem.com]
- 6. hepatochem.com [hepatochem.com]
- 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
Validation & Comparative
A Comparative 1H NMR Analysis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene and Related Benzamides
For researchers, scientists, and drug development professionals, a comprehensive understanding of the structural characteristics of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, serves as a fundamental tool for elucidating molecular structures. This guide provides a detailed comparative analysis of the 1H NMR spectral features of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene against structurally related alternatives. Due to the limited availability of a fully assigned experimental spectrum for this compound in the public domain, this guide presents a detailed prediction of its spectrum based on a comparative analysis of structurally related compounds.
The presence of an ortho-bromo substituent and a pyrrolidinyl group in this compound is expected to give rise to a unique 1H NMR spectrum. The ortho-substituent can induce significant electronic and steric effects, influencing the chemical shifts of the aromatic protons. Furthermore, hindered rotation around the amide C-N bond, a known phenomenon in ortho-substituted benzamides, may lead to the observation of rotamers and consequent signal broadening, particularly for the pyrrolidine ring protons.
Comparative Spectral Data
To understand the spectral characteristics of this compound, a comparison with simpler, related molecules is insightful. The following table summarizes the experimental 1H NMR data for Benzamide, 2-Bromobenzamide, and N,N-Dimethylbenzamide, alongside predicted values for this compound.
| Compound | Aromatic Protons (ppm) | Amide/N-Alkyl Protons (ppm) | Solvent |
| Benzamide | 7.93-8.05 (m, 2H, ortho), 7.46-7.53 (m, 3H, meta, para) | 8.05 (br s, 1H, NH), 7.46 (br s, 1H, NH) | DMSO-d6 |
| 2-Bromobenzamide | 7.88 (d, 1H), 7.63 (d, 1H), 7.33-7.58 (m, 2H) | 7.41 (br s, 1H, NH), 7.33 (br s, 1H, NH) | DMSO-d6 |
| N,N-Dimethylbenzamide | ~7.38 (m, 5H) | 3.10 (s, 3H, N-CH3), 2.96 (s, 3H, N-CH3) | CDCl3 |
| This compound (Predicted) | 7.6-7.8 (m, 1H), 7.2-7.5 (m, 3H) | 3.4-3.7 (br m, 2H, N-CH2), 1.8-2.1 (br m, 2H, CH2) | CDCl3 |
Experimental Protocol
A general protocol for acquiring a 1H NMR spectrum for compounds like this compound is as follows:
-
Sample Preparation: Approximately 5-10 mg of the solid sample is dissolved in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6). The choice of solvent is crucial to ensure the compound is fully soluble and its signals do not overlap with the analyte's signals.
-
Internal Standard: A small amount of a reference standard, typically tetramethylsilane (TMS), is added to the solution to calibrate the chemical shift scale to 0 ppm.
-
NMR Data Acquisition: The prepared sample is placed in an NMR tube and inserted into the NMR spectrometer. The 1H NMR spectrum is then acquired using a standard pulse sequence. Key parameters such as the number of scans, relaxation delay, and acquisition time are optimized to obtain a spectrum with a good signal-to-noise ratio.
-
Data Processing: The raw data (Free Induction Decay - FID) is processed by applying a Fourier transform to obtain the frequency-domain spectrum. This is followed by phase correction, baseline correction, and integration of the signals.
Structural and Spectral Correlations
The following diagrams illustrate the structural relationships between the compared compounds and the expected impact on their 1H NMR spectra.
Caption: Structural relationships of the analyte and its alternatives.
The ortho-bromo substituent in both this compound and 2-bromobenzamide is expected to deshield the adjacent aromatic protons, causing them to appear at a lower field compared to benzamide. The pyrrolidine ring protons in the target molecule are anticipated to show complex and potentially broad signals due to restricted rotation around the C-N amide bond, a feature also observed in N,N-disubstituted benzamides like N,N-dimethylbenzamide.
Caption: A typical workflow for 1H NMR analysis.
Comparative Analysis of 13C NMR Spectral Data for N-(2-bromobenzoyl)pyrrolidine and Related Amides
For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of 13C NMR Spectral Data of N-(2-bromobenzoyl)pyrrolidine with N-Benzoylpyrrolidine and N-(4-chlorobenzoyl)pyrrolidine.
This guide provides a comparative analysis of the 13C Nuclear Magnetic Resonance (NMR) spectral data for N-(2-bromobenzoyl)pyrrolidine and its structural analogs. Due to the limited availability of public domain 13C NMR data for N-(2-bromobenzoyl)pyrrolidine, this guide leverages data from closely related compounds, N-benzoylpyrrolidine and N-(4-chlorobenzoyl)pyrrolidine, to infer and understand the spectral characteristics of the target molecule. This comparison is invaluable for researchers in synthetic chemistry, pharmacology, and drug development for the structural elucidation and quality control of similar compounds.
Data Presentation: 13C NMR Chemical Shifts
The following table summarizes the 13C NMR chemical shift data for N-benzoylpyrrolidine and N-(4-chlorobenzoyl)pyrrolidine. These compounds serve as excellent reference points for predicting the spectrum of N-(2-bromobenzoyl)pyrrolidine. The numbering of the carbon atoms for each compound is provided in the accompanying diagrams.
| Carbon Atom | N-Benzoylpyrrolidine (δ, ppm) | N-(4-chlorobenzoyl)pyrrolidine (δ, ppm) | N-(2-bromobenzoyl)pyrrolidine (δ, ppm) |
| C=O | 169.5 | 168.3 | Data not available |
| Pyrrolidine Ring | |||
| C1 | 49.3 | 49.5 | Data not available |
| C2 | 26.2 | 26.2 | Data not available |
| C3 | 24.2 | 24.2 | Data not available |
| C4 | 46.2 | 46.3 | Data not available |
| Benzoyl Ring | |||
| C1' | 136.5 | 134.9 | Data not available |
| C2' | 128.2 | 129.8 | Data not available |
| C3' | 128.2 | 128.5 | Data not available |
| C4' | 129.5 | 135.5 | Data not available |
| C5' | 128.2 | 128.5 | Data not available |
| C6' | 126.5 | 129.8 | Data not available |
Experimental Protocols
A general protocol for acquiring 13C NMR spectra for small organic molecules like N-(2-bromobenzoyl)pyrrolidine is outlined below. This protocol is a synthesis of standard procedures found in the literature.[2][3][4][5]
Sample Preparation:
-
Dissolution: Accurately weigh approximately 10-20 mg of the solid sample.
-
Solvent: Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry 5 mm NMR tube.
-
Homogenization: Gently vortex the tube to ensure the sample is fully dissolved and the solution is homogeneous.
NMR Spectrometer Setup and Data Acquisition:
-
Instrumentation: A standard NMR spectrometer operating at a frequency of 75 MHz or higher for 13C nuclei is typically used.
-
Tuning and Locking: Tune the probe for the 13C frequency and lock the spectrometer on the deuterium signal of the solvent.
-
Shimming: Perform shimming to optimize the homogeneity of the magnetic field.
-
Acquisition Parameters:
-
Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is commonly used.
-
Spectral Width: Set a spectral width of approximately 200-250 ppm to cover the expected range of 13C chemical shifts.
-
Acquisition Time: An acquisition time of 1-2 seconds is generally sufficient.
-
Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, especially for quaternary carbons.
-
Number of Scans: The number of scans can range from several hundred to several thousand, depending on the sample concentration and the desired signal-to-noise ratio.
-
Data Processing:
-
Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID).
-
Phase Correction: Manually or automatically correct the phase of the spectrum.
-
Baseline Correction: Apply a baseline correction to obtain a flat baseline.
-
Referencing: Calibrate the chemical shift scale using the solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.0 ppm).
Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the chemical structures and a logical workflow for the comparative analysis.
References
A Comparative Guide to the Mass Spectrometry of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For researchers, scientists, and drug development professionals, understanding the structural nuances of novel compounds is paramount. Mass spectrometry is a cornerstone of molecular characterization, providing insights into a molecule's mass and fragmentation pattern, which in turn aids in its identification and structural elucidation. This guide offers a comparative analysis of the predicted mass spectrum of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene against the experimentally determined mass spectrum of a structurally related compound, 2-bromobenzamide.
The comparison will highlight the influence of the N-pyrrolidinyl group on the fragmentation pathways. Due to the lack of publicly available mass spectrometry data for this compound, its fragmentation pattern has been hypothesized based on established principles of mass spectrometry. The data for 2-bromobenzamide is sourced from the NIST Mass Spectrometry Data Center.
Comparative Fragmentation Analysis
The primary distinctions in the mass spectra of this compound and 2-bromobenzamide are anticipated to arise from the nature of the amide substituent. The presence of the pyrrolidine ring in the target compound introduces unique fragmentation pathways involving this cyclic amine.
Table 1: Comparison of Key Mass-to-Charge (m/z) Ratios and Their Proposed Fragment Structures
| m/z | Proposed Fragment Ion of this compound | Observed Fragment Ion of 2-bromobenzamide | Fragment Structure |
| 268/270 | Molecular Ion [M]•+ | - | C₁₁H₁₂BrNOS•+ |
| 200/202 | - | Molecular Ion [M]•+ | C₇H₆BrNOS•+ |
| 183/185 | [M - C₄H₇N]•+ (Loss of pyrrolidine radical) | [M - NH₂]•+ (Loss of amino radical) | C₇H₄BrO•+ |
| 155/157 | [M - C₄H₇N - CO]•+ | [M - NH₂ - CO]•+ | C₆H₄Br•+ |
| 127 | [M - Br - C₄H₇N]•+ | [M - Br - NH₂]•+ | C₇H₄O•+ |
| 77 | [C₆H₅]+ | [C₆H₅]+ | C₆H₅+ |
| 70 | [C₄H₈N]+ | - | C₄H₈N+ |
Note: The presence of bromine results in characteristic isotopic peaks (M•+ and M+2•+) with nearly equal intensity.
Proposed Fragmentation Pathway
The fragmentation of this compound is expected to be initiated by the ionization of the molecule. The resulting molecular ion can then undergo several fragmentation reactions, primarily centered around the amide linkage and the bromine substituent.
Caption: Proposed fragmentation pathway of this compound.
Experimental Protocols
The following is a generalized experimental protocol for acquiring electron ionization (EI) mass spectra, which is a common technique for the analysis of such compounds.
Sample Preparation:
-
Dissolve approximately 1 mg of the analyte in 1 mL of a volatile organic solvent such as methanol or dichloromethane.
-
Further dilute the solution to a final concentration of about 10-50 µg/mL.
Instrumentation:
-
A gas chromatograph coupled to a mass spectrometer (GC-MS) is often used for sample introduction.
-
Alternatively, a direct insertion probe can be used for solid samples.
Mass Spectrometer Parameters (Typical):
-
Ionization Mode: Electron Ionization (EI)
-
Electron Energy: 70 eV
-
Ion Source Temperature: 200-250 °C
-
Mass Analyzer: Quadrupole or Time-of-Flight (TOF)
-
Scan Range: m/z 40-500
Procedure:
-
Inject an appropriate volume (e.g., 1 µL) of the sample solution into the GC inlet or place a small amount of the solid sample on the direct insertion probe.
-
If using GC, the sample is vaporized and separated on the GC column before entering the mass spectrometer.
-
In the ion source, molecules are bombarded with high-energy electrons, leading to ionization and fragmentation.
-
The resulting ions are accelerated into the mass analyzer, where they are separated based on their mass-to-charge ratio.
-
A detector records the abundance of each ion, generating a mass spectrum.
This comparative guide illustrates the predicted mass spectrometric behavior of this compound by leveraging data from a structurally similar compound. The hypothesized fragmentation pathways and the detailed experimental protocol provide a valuable resource for researchers working on the synthesis and characterization of novel brominated aromatic amides.
A Comparative Guide to the Reactivity of 2-bromo- and 2-chloro-N-benzoylpyrrolidine in Nucleophilic Substitution
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
In nucleophilic substitution reactions, the nature of the leaving group is a critical determinant of reaction rate and efficiency. Based on fundamental chemical principles, 2-bromo-N-benzoylpyrrolidine is expected to be more reactive than 2-chloro-N-benzoylpyrrolidine . This heightened reactivity is attributed to the superior leaving group ability of the bromide ion compared to the chloride ion.
Theoretical Framework: Leaving Group Ability
Nucleophilic substitution reactions, particularly SN2 reactions, are sensitive to the stability of the leaving group. A good leaving group is a weak base, meaning it is the conjugate base of a strong acid.[1][2] When comparing bromide and chloride:
-
Acidity of Conjugate Acids: Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl).
-
Basicity of Leaving Groups: Consequently, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻).[2]
-
Leaving Group Efficacy: Weaker bases are better at stabilizing the negative charge they acquire upon departing from the substrate, making them better leaving groups.[2]
This principle dictates that the carbon-bromine bond in 2-bromo-N-benzoylpyrrolidine will be more readily cleaved by an incoming nucleophile than the carbon-chlorine bond in the corresponding chloro derivative. The general reactivity trend for halogens as leaving groups in SN2 reactions is I > Br > Cl > F.[2]
Predicted Reactivity and Performance Data
The following table summarizes the expected differences in performance between 2-bromo-N-benzoylpyrrolidine and 2-chloro-N-benzoylpyrrolidine in a typical nucleophilic substitution reaction.
| Parameter | 2-bromo-N-benzoylpyrrolidine | 2-chloro-N-benzoylpyrrolidine | Justification |
| Reaction Rate | Faster | Slower | Bromide is a better leaving group than chloride, leading to a lower activation energy for the substitution reaction.[2] |
| Reaction Conditions | Milder | Harsher | Due to its higher reactivity, the bromo-compound may require lower temperatures or shorter reaction times to achieve the same conversion as the chloro-compound. |
| Product Yield | Potentially Higher | Potentially Lower | Faster and more efficient reactions with the bromo-derivative can lead to higher yields, assuming side reactions are minimized. |
| Substrate Cost | Generally Higher | Generally Lower | Bromo-substituted reagents are often more expensive than their chloro- counterparts due to the higher cost of bromine. |
| Side Reactions | May be more prone to elimination | Less prone to elimination | The better leaving group ability of bromide can sometimes favor elimination reactions (E2) as a competing pathway, depending on the nucleophile and reaction conditions. |
Experimental Protocol for Comparative Reactivity Analysis
To empirically validate the predicted reactivity, the following experimental protocol can be employed. This procedure outlines a method for comparing the rate of a nucleophilic substitution reaction using a common nucleophile.
Objective: To compare the reaction rates of 2-bromo-N-benzoylpyrrolidine and 2-chloro-N-benzoylpyrrolidine with a selected nucleophile (e.g., sodium azide).
Materials:
-
2-bromo-N-benzoylpyrrolidine
-
2-chloro-N-benzoylpyrrolidine
-
Sodium azide (NaN₃)
-
Anhydrous Dimethylformamide (DMF)
-
Internal standard (e.g., dodecane)
-
Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)
Procedure:
-
Reaction Setup: In two separate, identical reaction vessels, prepare solutions of 2-bromo-N-benzoylpyrrolidine (0.1 M) and 2-chloro-N-benzoylpyrrolidine (0.1 M) in anhydrous DMF. Add an internal standard to each solution.
-
Initiation of Reaction: To each reaction vessel, add an equimolar amount of sodium azide (0.1 M).
-
Reaction Monitoring: Maintain the reactions at a constant temperature (e.g., 60 °C). At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot from each reaction mixture.
-
Quenching: Immediately quench the reaction in the aliquot by diluting it with a suitable solvent system (e.g., water and ethyl acetate).
-
Analysis: Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the starting material and the product (2-azido-N-benzoylpyrrolidine).
-
Data Analysis: Plot the concentration of the starting material versus time for both reactions. The rate of reaction can be determined from the slope of these plots.
Visualizing Reaction Principles
Logical Relationship of Leaving Group Ability
Caption: Relative reactivity based on leaving group ability.
Experimental Workflow for Reactivity Comparison
Caption: Workflow for comparing halide reactivity.
Conclusion
For synthetic applications requiring nucleophilic substitution at the 2-position of an N-benzoylpyrrolidine ring, 2-bromo-N-benzoylpyrrolidine is the recommended substrate for achieving higher reaction rates and potentially greater yields under milder conditions . However, for large-scale syntheses where cost is a primary concern, the less reactive but more economical 2-chloro-N-benzoylpyrrolidine may be a viable alternative, provided that the reaction conditions can be optimized to achieve satisfactory conversion. The choice between these two reagents will ultimately depend on a balance of desired reactivity, reaction conditions, and economic considerations.
References
X-ray crystal structure of N-aroyl pyrrolidine derivatives
A comparative analysis of the X-ray crystal structures of N-aroyl pyrrolidine derivatives reveals key structural features and intermolecular interactions that influence their chemical properties and biological activities. This guide provides a detailed comparison of crystallographic data from several N-aroyl pyrrolidine derivatives, outlines the experimental protocols for their structure determination, and visualizes the general workflow and a relevant biological signaling pathway. This information is intended for researchers, scientists, and professionals in drug development to facilitate the understanding of structure-activity relationships and guide the design of new therapeutic agents.
Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for a selection of N-aroyl pyrrolidine derivatives and related compounds. These parameters define the size and shape of the unit cell, which is the basic repeating unit of a crystal. The space group provides information about the symmetry of the crystal lattice.
| Compound Name | Chemical Formula | Crystal System | Space Group | a (Å) | b (Å) | c (Å) | α (°) | β (°) | γ (°) | Reference |
| 4-chloro-5-oxo-1,2-diphenylpyrrolidine-2-carbonitrile | C₁₇H₁₃ClN₂O | Triclinic | P-1 | 8.784(2) | 9.539(2) | 10.375(2) | 65.59(3) | 87.11(3) | 63.81(3) | [1] |
| 1-benzoyl-2-(4-benzyloxyphenyl)-4-chloropyrrolidine-2-carbonitrile | C₂₅H₂₁ClN₂O₂ | Monoclinic | C2/c | 27.054(6) | 10.158(2) | 16.143(3) | 90 | 107.52(3) | 90 | [1] |
| Nα-(2-fluorobenzoyl)-N-(2-cyanophenyl)-D-phenylalanine amide (Form I) | C₂₃H₁₈FN₃O₂ | Orthorhombic | P2₁2₁2₁ | 5.188(7) | 16.790(2) | 22.094(3) | 90 | 90 | 90 | [2][3] |
| Nα-(2-fluorobenzoyl)-N-(2-cyanophenyl)-D-phenylalanine amide (Form II) | C₂₃H₁₈FN₃O₂ | Orthorhombic | P2₁2₁2₁ | 5.21(4) | 16.73(11) | 22.21(15) | 90 | 90 | 90 | [2][3] |
| 1,2-diphenyl-2-(pyrrolidin-1-yl)ethanone hydrochloride hemihydrate (α-D2PV) | C₁₈H₂₀NO⁺·Cl⁻·0.5H₂O | Monoclinic | C2/c | 35.1221(4) | 6.7115(1) | 30.1771(4) | 90 | 108.995(1) | 90 | [4] |
| 2-[(dipyrrolidin-1-yl)methylene]malononitrile | C₁₂H₁₄N₄ | Orthorhombic | Pbcn | 16.485(3) | 8.165(2) | 17.518(4) | 90 | 90 | 90 | [5] |
Experimental Protocols
The determination of the generally follows a standard procedure encompassing synthesis, crystallization, data collection, and structure refinement.
Synthesis and Crystallization
The N-aroyl pyrrolidine derivatives are typically synthesized through multi-step organic reactions. For instance, some derivatives can be prepared by condensing N-(3-acetylphenyl)-2-(pyrrolidin-1-yl)acetamide with substituted anilines in the presence of a catalytic amount of glacial acetic acid in ethanol.[6] Another common method is the [3+2] cycloaddition of azomethine ylides with electron-deficient alkenes.[7]
Single crystals suitable for X-ray diffraction are grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or solvent mixture, such as methanol or ethanol.[2][3][5]
X-ray Data Collection
A suitable single crystal is mounted on a diffractometer. Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.[4] A monochromatic X-ray beam, commonly from a Cu Kα radiation source, is directed at the crystal.[4] As the crystal is rotated, a series of diffraction patterns are collected by a detector.
Structure Solution and Refinement
The collected diffraction data is used to determine the crystal structure. The structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined using full-matrix least-squares on F² to improve the agreement between the observed and calculated structure factors. The positions of hydrogen atoms are often determined from the difference Fourier map or placed in calculated positions and refined using a riding model.
Visualizations
Experimental Workflow for X-ray Crystallography
The following diagram illustrates the general workflow for determining the crystal structure of a small molecule using X-ray crystallography.
Caption: General workflow for X-ray crystallography.
NAAA Signaling Pathway in Inflammation
Several N-aroyl pyrrolidine derivatives have been identified as inhibitors of N-acylethanolamine acid amidase (NAAA), an enzyme involved in inflammation.[8][9] The inhibition of NAAA leads to an increase in the levels of palmitoylethanolamide (PEA), which in turn exerts anti-inflammatory effects, potentially through the activation of PPAR-α. The diagram below illustrates this proposed signaling pathway.
Caption: NAAA inhibition signaling pathway.
References
- 1. researchgate.net [researchgate.net]
- 2. Polymorphism of an Nα-Aroyl-N-Aryl-Phenylalanine Amide: An X-ray and Electron Diffraction Study [mdpi.com]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. Crystal structure and analytical profile of 1,2-diphenyl-2-pyrrolidin-1-ylethanone hydrochloride or ‘α-D2PV’: a synthetic cathinone seized by law enforcement, along with its diluent sugar, myo-inositol - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. enamine.net [enamine.net]
- 8. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 9. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
A Comparative Guide to Purity Analysis of 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene: HPLC vs. GC-MS
In the landscape of pharmaceutical development and chemical research, the accurate determination of a compound's purity is a critical, non-negotiable step. For intermediates like 1-(pyrrolidin-1-ylcarbonyl)-2-bromobenzene, a versatile building block in organic synthesis, robust analytical methods are paramount. This guide provides a comprehensive comparison of two prevalent analytical techniques for purity assessment: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).
While specific, validated methods for this compound are not extensively published, this guide draws upon established principles for the analysis of substituted benzamides and brominated aromatic compounds to present a detailed comparison. The objective is to equip researchers, scientists, and drug development professionals with the necessary information to select the most suitable analytical strategy for their needs.
Quantitative Data Summary
The following table summarizes the anticipated performance characteristics of HPLC with UV detection (HPLC-UV) versus GC-MS for the purity analysis of this compound. These metrics are based on typical performance for similar analytes.
| Parameter | HPLC-UV | GC-MS |
| Linearity (r²) | >0.999 | >0.99 |
| Limit of Detection (LOD) | Low ng/mL range | Sub-ng/mL range |
| Limit of Quantification (LOQ) | ng/mL range | Low ng/mL range |
| Accuracy (% Recovery) | 95.0% to 105.0% | 85% to 110% |
| Precision (%RSD) | < 2% | < 5% |
| Typical Run Time | 15-25 minutes | 20-30 minutes |
| Selectivity | Good (based on retention time and UV spectrum) | Excellent (based on retention time and mass spectrum) |
| Matrix Effect | Potential for significant interference | High selectivity of MS can mitigate matrix effects |
Experimental Protocols
Detailed methodologies for both HPLC-UV and GC-MS analysis are provided below. These protocols are designed as a starting point and may require optimization for specific sample matrices and instrumentation.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
HPLC is a foundational technique in pharmaceutical analysis, offering reliable and robust quantification for a wide array of compounds. A reversed-phase HPLC method is well-suited for a moderately polar compound like this compound.
Methodology:
-
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.
-
Chromatographic Conditions:
-
Column: C18, 4.6 x 150 mm, 5 µm particle size.
-
Mobile Phase: A gradient of Acetonitrile (A) and Water (B).
-
Gradient Program: Start at 50% A, increase to 95% A over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.
-
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30 °C.
-
Detection Wavelength: 210 nm.
-
Injection Volume: 10 µL.
-
-
Sample Preparation:
-
Accurately weigh approximately 10 mg of the this compound sample.
-
Dissolve in 10 mL of Acetonitrile to create a 1 mg/mL stock solution.
-
Further dilute with the initial mobile phase composition to a final concentration of 0.1 mg/mL.
-
Filter the final solution through a 0.45 µm syringe filter before injection.
-
-
Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.
Caption: Workflow for the HPLC-UV analysis of this compound.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful alternative, particularly for thermally stable and volatile compounds. It offers exceptional selectivity and provides structural information, which is invaluable for impurity identification. Gas chromatography is frequently used for the analysis of brominated aromatic compounds.[1][2][3]
Methodology:
-
Instrumentation: A GC system coupled with a mass spectrometer (e.g., a single quadrupole or time-of-flight).
-
Chromatographic Conditions:
-
Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).
-
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
-
Inlet Temperature: 280 °C.
-
Injection Mode: Split (e.g., 50:1).
-
Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
-
-
Mass Spectrometer Conditions:
-
Ionization Mode: Electron Ionization (EI) at 70 eV.
-
Source Temperature: 230 °C.
-
Acquisition Mode: Full scan (e.g., m/z 40-550) for qualitative analysis and impurity identification, or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.
-
Transfer Line Temperature: 280 °C.
-
-
Sample Preparation:
-
Prepare a stock solution of 1 mg/mL in a suitable solvent like Ethyl Acetate or Dichloromethane.
-
Dilute to a final concentration of approximately 10 µg/mL.
-
-
Data Analysis: The analyte is identified by its retention time and mass spectrum. Purity is assessed by the area percentage of the main peak, and impurities can be tentatively identified by their mass spectral fragmentation patterns.
Caption: A diagram illustrating the sequential steps involved in GC-MS analysis.
Method Comparison and Selection
The choice between HPLC-UV and GC-MS depends on the specific analytical goals.
-
HPLC-UV is often the workhorse for routine quality control due to its robustness, precision, and lower operational complexity. It is ideal for quantifying known impurities when reference standards are available and when the primary goal is to determine the purity percentage of the main component.
-
GC-MS provides an orthogonal technique that not only quantifies the compound but also offers structural information about potential impurities.[4] This is particularly advantageous during process development and for investigational purposes where the identity of by-products is unknown. The high selectivity of MS can also be beneficial when dealing with complex sample matrices.
References
Biological activity of N-(2-bromobenzoyl)pyrrolidine derivatives
The pyrrolidine ring, a five-membered saturated nitrogen-containing heterocycle, stands as a cornerstone in medicinal chemistry, underpinning the structure of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2][3][4] Its unique stereochemical and physicochemical properties, including its ability to form hydrogen bonds and its conformational flexibility, make it a highly sought-after scaffold in the design of novel therapeutic agents.[1][3] This guide provides a comparative overview of the diverse biological activities exhibited by various pyrrolidine derivatives, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in harnessing the full potential of this versatile heterocyclic system.
While the specific N-(2-bromobenzoyl)pyrrolidine derivatives requested were not extensively documented in the available scientific literature, a broader examination of the pyrrolidine class reveals a wealth of information on their therapeutic potential across various disease areas. A notable, yet distinct, compound, 1-(4-Bromobenzoyl)-2-phenylpyrrolidine-2-carboxamide, has been identified as a potential inhibitor of HIV-1 non-nucleoside reverse transcriptase, highlighting the potential of halogenated benzoylpyrrolidine structures in antiviral research.[5]
This guide will delve into the more extensively studied areas of pyrrolidine bioactivity, including their roles as anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting agents.
Anticancer Activity: Targeting Cellular Proliferation
Pyrrolidine derivatives have demonstrated significant potential in oncology, with various analogues exhibiting potent cytotoxic effects against a range of cancer cell lines.
One area of investigation involves the development of pyrrolidine-based inhibitors of crucial cellular enzymes. For instance, novel pyrrolidine-2,5-dione based compounds have been synthesized and evaluated for their ability to inhibit enzymes involved in steroid biosynthesis, such as aromatase (AR), 17α-hydroxylase/17,20-lyase (P450(17)α), and cholesterol side chain cleavage (CSCC), which are implicated in hormone-dependent cancers.[6]
Furthermore, platinum(II) complexes incorporating pyrrolidine-based ligands have been synthesized and show promise as anticancer agents. The complex [Pt(AEP)Cl2] (where AEP = 1-(2-Aminoethyl)pyrrolidine) and its hydrolyzed form have been studied for their interaction with DNA and bovine serum albumin (BSA), suggesting a mechanism of action that involves binding to these biological macromolecules.[7]
Comparative Anticancer Activity of Pyrrolidine Derivatives
| Compound Class | Target Cell Line(s) | Activity (IC50/GI%) | Reference |
| Pyrrolidine-2,5-dione derivatives | Not Specified | Good inhibitory activity against AR, P450(17)α, and CSCC | [6] |
| Benzoxazole clubbed 2-pyrrolidinones | SNB-75 (CNS cancer) | Compound 19 : 35.49% GI; Compound 20 : 31.88% GI | [8] |
| Spirooxindole pyrrolidine derivatives | SW480 (colon cancer) | Copper complex 37a : IC50 = 0.99 ± 0.09 µM | [4] |
Anti-inflammatory and Analgesic Properties
The pyrrolidine scaffold is a key feature in many compounds exhibiting anti-inflammatory and analgesic activities. These effects are often attributed to the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).
A study on novel pyrrolidine derivatives synthesized by condensing N-(3-acetylphenyl)-2-(pyrrolidin-1-yl)acetamide with substituted anilines identified compounds A-1 and A-4 as having the highest anti-inflammatory and analgesic effects, respectively.[9] These findings suggest that these derivatives may serve as lead compounds for the development of new non-steroidal anti-inflammatory drugs (NSAIDs).[9]
Antimicrobial Activity: A Broad Spectrum of Action
Pyrrolidine derivatives have been extensively investigated for their antimicrobial properties against a variety of bacterial and fungal pathogens.
For example, pyrrolidine-benzenesulfonamides have been synthesized and evaluated for their antimicrobial and antifungal activities.[10] Compounds 6a-6c from this series showed moderate antituberculosis effects against M. tuberculosis.[10] Another study on a new diazo derivative of a pyrrolidine-2,5-dione fused to a dibenzobarrelene backbone also demonstrated moderate to low antimicrobial activities against selected bacterial and fungal species.[11]
Comparative Antimicrobial Activity of Pyrrolidine Derivatives
| Compound Class | Target Organism(s) | Activity (MIC) | Reference |
| Pyrrolidine-benzenesulfonamides | M. tuberculosis | 6a-6c : 15.62 µg/mL | [10] |
| Diazo derivative of pyrrolidine-2,5-dione | Various bacteria and fungi | 5 : 32–128 µg/mL; 8 : 16–256 µg/mL | [11] |
Enzyme Inhibition: A Key Mechanism of Action
The biological activities of many pyrrolidine derivatives stem from their ability to inhibit specific enzymes. This targeted approach is a cornerstone of modern drug design.
For instance, pyrrolidine-based compounds have been developed as potent inhibitors of dipeptidyl peptidase-IV (DPP-IV), an enzyme involved in glucose homeostasis, making them promising candidates for the treatment of type 2 diabetes.[12]
Another important target is dihydrofolate reductase (DHFR), an enzyme essential for folate metabolism in both prokaryotic and eukaryotic cells. A series of 4-pyrrolidine-based thiosemicarbazones were synthesized and showed potent DHFR inhibitory activity, with IC50 values ranging from 12.37 to 54.10 µM.[13]
Furthermore, pyrrolidine-benzenesulfonamides have been identified as potent inhibitors of carbonic anhydrases (hCA I and hCA II) and acetylcholinesterase (AChE), enzymes implicated in various physiological and pathological processes.[10]
Comparative Enzyme Inhibitory Activity of Pyrrolidine Derivatives
| Compound Class | Target Enzyme | Activity (IC50/Ki) | Reference |
| 4-Pyrrolidine-based thiosemicarbazones | DHFR | 12.37 ± 0.48 µM to 54.10 ± 0.72 µM | [13] |
| Pyrrolidine-benzenesulfonamides | hCA I | 3b : Ki = 17.61 ± 3.58 nM | [10] |
| Pyrrolidine-benzenesulfonamides | hCA II | 3b : Ki = 5.14 ± 0.61 nM | [10] |
| Pyrrolidine-benzenesulfonamides | AChE | 6a : Ki = 22.34 ± 4.53 nM; 6b : Ki = 27.21 ± 3.96 nM | [10] |
Experimental Protocols
To ensure the reproducibility and validation of the presented data, this section outlines the general methodologies for key experiments cited in the literature.
In Vitro Anticancer Assay (MTT Assay)
-
Cell Culture: Cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.
-
Compound Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).
-
MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours.
-
Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.
-
Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.
-
Data Analysis: The percentage of cell viability is calculated relative to the untreated control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.
Enzyme Inhibition Assay (General Protocol)
-
Enzyme and Substrate Preparation: The target enzyme and its specific substrate are prepared in an appropriate buffer solution.
-
Inhibitor Incubation: The enzyme is pre-incubated with various concentrations of the pyrrolidine derivative (the inhibitor) for a defined period at a specific temperature.
-
Reaction Initiation: The enzymatic reaction is initiated by adding the substrate to the enzyme-inhibitor mixture.
-
Reaction Monitoring: The progress of the reaction is monitored over time by measuring the change in absorbance or fluorescence using a spectrophotometer or fluorometer.
-
Data Analysis: The initial reaction rates are calculated for each inhibitor concentration. The IC50 or Ki value is then determined by plotting the reaction rates against the inhibitor concentrations and fitting the data to an appropriate inhibition model.
Antimicrobial Susceptibility Testing (Broth Microdilution Method)
-
Inoculum Preparation: A standardized suspension of the test microorganism is prepared in a suitable broth.
-
Compound Dilution: The pyrrolidine derivatives are serially diluted in the broth in a 96-well microtiter plate.
-
Inoculation: Each well is inoculated with the microbial suspension.
-
Incubation: The plate is incubated under appropriate conditions (temperature and time) for microbial growth.
-
MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.
Signaling Pathways and Experimental Workflows
To visually represent the complex biological processes and experimental designs, the following diagrams are provided in the DOT language.
References
- 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 2. frontiersin.org [frontiersin.org]
- 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
- 5. researchgate.net [researchgate.net]
- 6. Synthesis and biological evaluation of novel pyrrolidine-2,5-dione inhibitors as potential anti-tumour agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Bioactivity, molecular docking and anticancer behavior of pyrrolidine based Pt(II) complexes: Their kinetics, DNA and BSA binding study by spectroscopic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
- 9. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
A Comparative Guide to the In Vitro Assessment of Pyrrolidine-Containing Compounds
The pyrrolidine ring is a foundational scaffold in medicinal chemistry, integral to the structure of numerous biologically active compounds.[1] Its versatility has led to the development of a wide array of derivatives with therapeutic potential, including anticancer, anti-inflammatory, neuroprotective, and antidiabetic agents.[2][3][4][5] This guide provides a comparative analysis of the in vitro testing of different classes of pyrrolidine-containing compounds, supported by experimental data and detailed protocols to aid researchers in drug discovery and development.
Section 1: Comparative Anticancer Activity
Pyrrolidine derivatives have shown significant promise as anticancer agents, primarily through mechanisms that include inducing programmed cell death (apoptosis) and inhibiting enzymes crucial for cancer cell proliferation.[1] The in vitro cytotoxicity of these compounds is commonly evaluated against a panel of human cancer cell lines.
Comparative Cytotoxicity Data (IC50, µM)
The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the potency of a compound. Lower IC50 values are indicative of greater efficacy. The following table summarizes the IC50 values for various classes of pyrrolidine derivatives against several cancer cell lines, as determined by the MTT assay.[1][2][6][7]
| Compound Class | Derivative Example | Cancer Cell Line | IC50 (µM) | Reference |
| Spirooxindole-pyrrolidine | Compound 1b | HCT116 (Colon) | 8.5 | [1] |
| N-Arylpyrrolidine-2,5-dione | Compound 2b | MCF-7 (Breast) | 3.1 | [1] |
| Pyrrolidinone-hydrazone | Compound 3b | IGR39 (Melanoma) | 2.5 | [1][7] |
| 1,3,4-Oxadiazolethione Derivative | Compound 4b | A549 (Lung) | 28.0 (% viability) | [1][6] |
| Thiosemicarbazone Pyrrolidine-Copper(II) Complex | Copper Complex 37a | SW480 (Colon) | 0.99 | [2] |
Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay is a colorimetric method used to assess cell viability.[8] It relies on the ability of mitochondrial dehydrogenases in living cells to convert the yellow MTT into a purple formazan product.[9][10]
Materials:
-
Human cancer cell lines (e.g., A549, HCT116, MCF-7)
-
Culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics
-
Pyrrolidine-containing test compounds
-
MTT solution (5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO, acidified isopropanol)[1]
-
96-well plates
-
Microplate reader
Procedure:
-
Cell Seeding: Seed cells into 96-well plates at a density of 5 × 10⁴ cells/well and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[10]
-
Compound Treatment: Treat the cells with various concentrations of the pyrrolidine compounds and incubate for a specified period (e.g., 24 or 48 hours).[2][11]
-
MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10][12]
-
Formazan Solubilization: Carefully remove the culture medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.[1][9]
-
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]
-
Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.[1]
Signaling Pathway: Induction of Apoptosis
Many pyrrolidine derivatives exert their anticancer effects by triggering the intrinsic apoptosis pathway. This process involves the release of cytochrome c from the mitochondria, leading to the activation of a cascade of caspase enzymes, ultimately resulting in programmed cell death.[1][2]
Caption: Intrinsic apoptosis pathway induced by pyrrolidine derivatives.
Section 2: Comparative Anti-inflammatory Activity
Pyrrolidine derivatives have demonstrated significant anti-inflammatory potential by targeting key enzymes in inflammatory pathways, such as cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).[3][13]
Comparative Enzyme Inhibition Data (IC50, µM)
The following table presents the in vitro inhibitory activity of different pyrrolidine-2,5-dione derivatives against COX-1, COX-2, and 5-LOX enzymes.[3][14]
| Compound ID | Target Enzyme | IC50 (µM) | Reference |
| Compound 13e | COX-2 | 0.98 | [3] |
| Compound 44 | COX-2 | 50.93 | [14] |
| Compound 44 | COX-1 | 143 | [14] |
| Compound 44 | 5-LOX | 20.87 | [14] |
| Compound 31 | 5-LOX | 50.76 | [14] |
Experimental Protocol: COX-2 Inhibition Assay
This assay determines the ability of a compound to inhibit the COX-2 enzyme, which is involved in the synthesis of prostaglandins.[13]
Materials:
-
Human recombinant COX-2 enzyme
-
Arachidonic acid (substrate)
-
N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (chromogenic substrate)
-
Test pyrrolidine derivatives and a reference inhibitor (e.g., Celecoxib)
-
Tris-HCl buffer (pH 8.0)
-
96-well plates
-
Spectrophotometer
Procedure:
-
Preparation: Prepare various concentrations of the test compounds and the reference inhibitor.
-
Reaction Setup: In a 96-well plate, add Tris-HCl buffer, heme, COX-2 enzyme, and the test compound or reference.[13]
-
Initiation: Start the reaction by adding arachidonic acid and TMPD.[13]
-
Incubation: Incubate the plate at 25°C for 5 minutes.
-
Measurement: Measure the absorbance at 550 nm.
-
Analysis: Calculate the percentage of inhibition and determine the IC50 value.[13]
Workflow: Screening for Anti-inflammatory Activity
The screening process for anti-inflammatory compounds often involves a multi-step approach, starting with primary in vitro assays and progressing to more complex mechanistic studies.
References
- 1. benchchem.com [benchchem.com]
- 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
- 3. Design, synthesis, in-vitro, in-vivo and in-silico studies of pyrrolidine-2,5-dione derivatives as multitarget anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. Novel Pyrrolidine-Based Pyrazolines as α‑Glucosidase Inhibitors: Microwave-Assisted Synthesis, Antidiabetic Activity, In Silico ADMET Prediction, Molecular Docking, and Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 9. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
- 10. merckmillipore.com [merckmillipore.com]
- 11. researchgate.net [researchgate.net]
- 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. benchchem.com [benchchem.com]
- 14. researchgate.net [researchgate.net]
A Comparative Analysis of Ortho-Directing Groups in Benzamide C-H Functionalization
For Researchers, Scientists, and Drug Development Professionals
The strategic functionalization of carbon-hydrogen (C-H) bonds in aromatic systems is a cornerstone of modern synthetic chemistry, enabling the efficient construction of complex molecules with applications ranging from pharmaceuticals to materials science. Within this field, the use of directing groups to control the regioselectivity of C-H activation is a widely adopted and powerful strategy. This guide provides a comparative study of common ortho-directing groups employed in the C-H functionalization of benzamides, a prevalent structural motif in numerous biologically active compounds. We will objectively compare the performance of several key directing groups, supported by experimental data, and provide detailed methodologies for representative reactions.
Introduction to Ortho-Directing Groups in Benzamides
Ortho-directing groups are chemical moieties that, when attached to a benzene ring, guide the functionalization to the C-H bond at the position adjacent (ortho) to the point of attachment. In the context of benzamides, the directing group is typically installed on the amide nitrogen. This group coordinates to a transition metal catalyst, forming a metallacyclic intermediate that brings the catalyst in close proximity to the ortho C-H bond, thereby facilitating its selective activation and subsequent functionalization.
The choice of a directing group is critical and depends on several factors, including its directing ability, ease of installation and removal, and its compatibility with various reaction conditions and functional groups. This guide will focus on a comparative analysis of four prominent directing groups: the simple primary amide (-CONH₂), the Weinreb amide (-CON(OMe)Me), the picolinamide (PA), and the 8-aminoquinoline (AQ) group.
Comparative Performance of Ortho-Directing Groups
The efficacy of a directing group is often evaluated by the yield and selectivity of the desired ortho-functionalized product. Here, we compare the performance of the aforementioned directing groups in the context of palladium-catalyzed ortho-arylation of benzamides, a common and synthetically valuable transformation.
It is important to note that the following data has been compiled from different literature sources. While efforts have been made to select comparable examples, variations in reaction conditions (e.g., catalyst loading, temperature, and reaction time) may influence the outcomes.
Table 1: Comparative Yields for the Ortho-Arylation of Benzamides with Iodobenzene
| Directing Group | Benzamide Substrate | Arylating Agent | Catalyst System | Solvent | Temp (°C) | Time (h) | Yield (%) | Reference |
| -CONH₂ | Benzamide | Iodobenzene | Pd(OAc)₂ (10 mol%), K₂CO₃ (2 equiv) | AcOH | 120 | 24 | 85 | [1][2][3] |
| -CON(OMe)Me (Weinreb) | N-methoxy-N-methylbenzamide | Iodobenzene | Pd(OAc)₂ (10 mol%), HOTf (20 mol%) | DCE | 100 | 12 | 92 | [4] |
| Picolinamide (PA) | N-(pyridin-2-yl)benzamide | Iodobenzene | Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2 equiv) | Toluene | 110 | 24 | 90 | [5] |
| 8-Aminoquinoline (AQ) | N-(quinolin-8-yl)benzamide | Iodobenzene | Pd(OAc)₂ (10 mol%), Cs₂CO₃ (2 equiv) | t-AmOH | 110 | 24 | 95 | [6] |
Analysis of Performance:
-
Simple Amide (-CONH₂): The primary amide is the simplest directing group and offers good yields in ortho-arylation reactions.[1][2][3] Its key advantage is that the final product is often the desired target molecule, eliminating the need for a separate removal step. However, it is generally considered a weaker coordinating group compared to bidentate systems, which may sometimes lead to lower reactivity or require harsher reaction conditions.
-
Weinreb Amide (-CON(OMe)Me): The Weinreb amide is a versatile directing group that consistently provides high yields in C-H functionalization reactions.[4] A significant advantage of the Weinreb amide is its synthetic utility; the resulting functionalized Weinreb amide can be readily converted to ketones or aldehydes, offering a gateway to a variety of other functional groups.[7]
-
Picolinamide (PA): As a bidentate directing group, picolinamide exhibits strong coordinating ability, leading to high efficiency and selectivity in ortho-functionalization.[5] It is readily introduced and can be removed under various conditions to yield the free amine.
-
8-Aminoquinoline (AQ): The 8-aminoquinoline group is one of the most powerful and widely used bidentate directing groups in C-H activation chemistry.[6] Its strong chelation to the metal center typically results in excellent yields and high regioselectivity. However, the robustness of the amide bond can sometimes make its removal challenging.[8]
Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility of synthetic methods. Below are representative protocols for the installation of the directing group, the ortho-C-H arylation reaction, and the subsequent removal of the directing group for the 8-aminoquinoline auxiliary. Similar principles can be applied to the other directing groups, with specific conditions adapted from the relevant literature.
General Workflow for Directed C-H Functionalization
The overall process can be visualized as a three-step sequence: installation of the directing group, the metal-catalyzed C-H functionalization, and finally, the removal of the directing group to unveil the functionalized product.
Caption: General workflow for ortho-C-H functionalization of benzamides.
Representative Experimental Protocol: 8-Aminoquinoline (AQ) Directed Ortho-Arylation
1. Installation of the 8-Aminoquinoline Directing Group:
-
To a solution of benzoyl chloride (1.0 equiv) in an appropriate solvent such as dichloromethane (DCM) is added 8-aminoquinoline (1.1 equiv) and a base such as triethylamine (1.2 equiv) at 0 °C.
-
The reaction mixture is stirred at room temperature for 2-4 hours until completion, as monitored by thin-layer chromatography (TLC).
-
The reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
-
The crude product is purified by column chromatography to afford the N-(quinolin-8-yl)benzamide.
2. Palladium-Catalyzed Ortho-Arylation:
-
To an oven-dried screw-cap vial equipped with a magnetic stir bar, add the N-(quinolin-8-yl)benzamide substrate (1.0 equiv), palladium acetate (Pd(OAc)₂, 0.10 equiv), and cesium carbonate (Cs₂CO₃, 2.0 equiv).
-
Add the aryl iodide (1.5 equiv) and tert-amyl alcohol (as solvent, typically at a concentration of 0.1 M).
-
The vial is sealed and purged with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.
-
The reaction vial is placed in a preheated oil bath at 110 °C and stirred for 24 hours.
-
After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of celite.
-
The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.
-
The crude product is purified by column chromatography to yield the ortho-arylated product.
3. Removal of the 8-Aminoquinoline Directing Group:
-
The ortho-arylated N-(quinolin-8-yl)benzamide (1.0 equiv) is dissolved in a mixture of ethanol and water (3:1 v/v).
-
An excess of a strong base, such as sodium hydroxide (10-20 equiv), is added to the solution.
-
The reaction mixture is heated to reflux (approximately 100 °C) and stirred for 12-24 hours.
-
After cooling, the reaction mixture is acidified with concentrated HCl and extracted with ethyl acetate.
-
The organic layers are combined, dried, and concentrated to yield the corresponding ortho-arylated benzoic acid.
Logical Relationships in Directing Group Selection
The choice of an appropriate directing group is a multifactorial decision. The following diagram illustrates the key considerations and their interplay.
Caption: Factors influencing the selection of an ortho-directing group.
Conclusion
The selection of an appropriate ortho-directing group is a critical parameter in the successful C-H functionalization of benzamides. While powerful bidentate directing groups like 8-aminoquinoline and picolinamide often provide superior yields and selectivity, the synthetic efficiency of using a simple primary amide or a versatile Weinreb amide should not be overlooked, especially when considering atom and step economy. The experimental data and protocols provided in this guide serve as a valuable resource for researchers in the rational design and execution of their synthetic strategies. Ultimately, the optimal directing group is context-dependent and should be chosen based on the specific requirements of the target molecule and the overall synthetic plan.
References
- 1. Directed C-H Functionalization Reactions with a Picolinamide Directing Group: Ni-Catalyzed Cleavage and Byproduct Recycling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. Palladium-catalyzed ortho-arylation of benzamides via direct sp(2) C-H bond activation. | Semantic Scholar [semanticscholar.org]
- 6. soc.chim.it [soc.chim.it]
- 7. mdpi.com [mdpi.com]
- 8. Bridging C-H Activation: Mild and Versatile Cleavage of the 8-Aminoquinoline Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
Safety Operating Guide
Essential Safety and Operational Guide for 1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene
For Researchers, Scientists, and Drug Development Professionals
This document provides immediate, essential safety and logistical information for handling 1-(Pyrrolidin-1-ylcarbonyl)-2-bromobenzene. It includes detailed personal protective equipment (PPE) requirements, operational protocols, and disposal plans to ensure a safe laboratory environment.
Hazard Analysis
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the recommended equipment for handling this compound.
| Protection Type | Recommended Equipment | Specifications & Rationale |
| Eye and Face Protection | Chemical Splash Goggles and Face Shield | Goggles should be worn to protect against splashes. A face shield provides an additional layer of protection for the entire face and should be used when handling larger quantities or during procedures with a high risk of splashing.[1] |
| Hand Protection | Chemical-Resistant Gloves | Nitrile or neoprene gloves are recommended for protection against incidental contact with halogenated aromatic compounds.[2] For prolonged contact or immersion, gloves with higher chemical resistance, such as Viton, should be considered.[1] Always inspect gloves for tears or punctures before use. |
| Body Protection | Chemical-Resistant Laboratory Coat or Apron | A lab coat is essential for protecting the skin and clothing from splashes. For procedures with a higher risk of significant exposure, a chemical-resistant apron should be worn over the lab coat.[2][3] |
| Respiratory Protection | Use in a well-ventilated area. Respirator may be required. | All handling should be performed in a certified chemical fume hood to minimize inhalation of vapors. If a fume hood is not available or if there is a risk of exceeding exposure limits, a respirator with an appropriate organic vapor cartridge is necessary. |
| Foot Protection | Closed-toe, chemical-resistant shoes | Shoes must fully cover the feet to protect against spills. |
Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for the safe handling of this compound. The following workflow outlines the necessary steps from preparation to disposal.
Disposal Plan
Proper waste management is crucial to prevent environmental contamination and ensure regulatory compliance.
-
Liquid Waste : All liquid waste containing this compound, including reaction mixtures and solvent rinses, must be collected in a designated, clearly labeled, and sealed container for halogenated organic waste.
-
Solid Waste : Contaminated solid waste, such as gloves, paper towels, and disposable labware, should be collected in a separate, labeled container for solid chemical waste.
-
Disposal : All waste must be disposed of through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations. Do not pour chemical waste down the drain.[4]
By adhering to these safety protocols and operational plans, researchers can minimize risks and maintain a safe laboratory environment when working with this compound.
References
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
